Iopamidol impurity J

• CAS: 77868-44-1

Core Science & Biosynthesis

Structural and Physicochemical Profiling of Iopamidol Impurity J: A Comprehensive Technical Guide

Executive Summary

In the development and quality control of radiopaque contrast media, impurity profiling is not merely a regulatory checkbox—it is a fundamental determinant of patient safety. Iopamidol, a widely utilized non-ionic iodinated contrast agent, is synthesized through complex amidation pathways that are susceptible to side reactions. Among its critical related substances is Impurity J . This whitepaper provides an in-depth technical analysis of the chemical structure, physicochemical properties, mechanistic formation, and self-validating analytical methodologies required to detect and quantify Iopamidol Impurity J to meet stringent pharmacopeial standards.

Molecular Identity and Physicochemical Properties

Iopamidol Impurity J is an asymmetric diamide derivative of the Iopamidol parent structure[1]. While the active pharmaceutical ingredient (API) possesses two identical serinol (1,3-dihydroxy-2-propylamine) side chains, Impurity J is characterized by the substitution of one of these chains with an ethanolamine moiety[2]. This structural variance slightly alters its hydrophilicity and chromatographic retention behavior.

Table 1: Molecular Identity and Physicochemical Data

Parameter	Specification / Data
Chemical Name	(S)-N1-(1,3-Dihydroxypropan-2-yl)-N3-(2-hydroxyethyl)-5-(2-hydroxypropanamide)-2,4,6-triiodisophthalamide
CAS Registry Number	77868-44-1[3]
Molecular Formula	C₁₆H₂₀I₃N₃O₇[3]
Molecular Weight	747.06 g/mol [1]
Stereochemistry	Absolute (S-configuration at the propanoyl group)[1]
Pharmacopeial Limit	≤ 0.1% (Standard EP/USP Monographs)[4]

Mechanistic Causality: The Genesis of Impurity J

Understanding why an impurity forms is the first step in designing robust control strategies. The synthesis of Iopamidol relies heavily on the electrophilic aromatic iodination and subsequent N-acylation and amidation of an isophthaloyl dichloride intermediate[5].

The causality behind the formation of Impurity J lies in reagent purity and competitive nucleophilic attack. The primary nucleophile intended for the amidation step is serinol. However, industrial-grade serinol can contain trace amounts of ethanolamine as a synthetic byproduct or degradant. Because ethanolamine is a primary amine with significantly less steric hindrance than serinol, it acts as a highly competitive nucleophile[4]. During the dual amidation of the 1,3-acid chloride groups, ethanolamine outcompetes serinol at one of the reactive sites, yielding the asymmetric diamide structure of Impurity J.

Fig 1: Mechanistic pathway illustrating the competitive amidation leading to Impurity J.

Analytical Methodologies: Self-Validating HPLC-UV Protocol

To accurately quantify Impurity J against the backdrop of the parent API and other related substances, High-Performance Liquid Chromatography (HPLC) coupled with UV detection is the gold standard[6].

A Note on Rotational Isomers (Rotamers): A critical technical challenge in the chromatography of highly iodinated contrast agents is steric hindrance. The three bulky iodine atoms on the central benzene ring severely restrict the rotation of the N-acetyl/amide bonds[7]. At room temperature, this hindered rotation causes the molecules to exist as distinct rotational isomers, which manifest as split, broadened, or tailing peaks on an HPLC chromatogram. To force these rotamers to interconvert rapidly and coalesce into a single, sharp peak for precise integration, the column compartment must be strictly maintained at an elevated temperature (e.g., 60 °C)[5].

Step-by-Step HPLC-UV Methodology

This protocol is designed as a self-validating system. It will not permit the release of analytical data unless the internal System Suitability Test (SST) criteria are explicitly met.

Step 1: Mobile Phase Preparation

• Mobile Phase A: Ultrapure Water (18.2 MΩ·cm).

• Mobile Phase B: Water and Acetonitrile (50:50, v/v). Filter through a 0.22 μm membrane and degas thoroughly.

Step 2: Standard and Sample Preparation

• Diluent: Ultrapure Water.

• System Suitability Solution: Spike Iopamidol API (1.0 mg/mL) with an Impurity J certified reference standard to a concentration of 0.01 mg/mL[2].

• Test Sample: Dissolve the Iopamidol batch sample in the diluent to achieve a final working concentration of 1.0 mg/mL.

Step 3: Chromatographic Conditions

• Column: Zorbax SB-Phenyl or equivalent C18 matrix (250 mm × 4.6 mm, 5 μm)[5].

• Column Temperature: 60 °C (Critical parameter to resolve rotameric splitting)[5].

• Flow Rate: 1.0 mL/min.

• Detection: UV absorbance at λ = 254 nm[6].

• Gradient Program:

  • 0–18 min: 0% B

  • 18–40 min: Linear gradient to 38% B

  • 40–45 min: Linear gradient to 50% B[5].

Step 4: System Suitability & Acceptance Criteria (Self-Validation)

• Resolution ( Rs​ ): The resolution between Impurity J and the main Iopamidol peak must be ≥ 1.5.

• Relative Standard Deviation (RSD): ≤ 2.0% for replicate injections of the standard solution.

• Causality of Failure: If Rs​ < 1.5, the system fails self-validation. This is typically caused by column degradation or a failure of the column oven to reach 60 °C, resulting in rotamer-induced peak broadening. The run must be aborted and the column temperature verified.

Fig 2: Self-validating HPLC-UV workflow for the quantification of Iopamidol Impurity J.

Conclusion

The control of Iopamidol Impurity J requires a deep understanding of both its synthetic origins and its complex physicochemical behavior. By recognizing the competitive nucleophilic mechanisms that generate this asymmetric diamide, and by implementing high-temperature, self-validating chromatographic methods to overcome iodine-induced steric hindrance, analytical scientists can ensure the absolute integrity and safety of Iopamidol formulations.

Sources

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• 7. Multicenter Laboratory Comparison of Iohexol Measurement - PMC [pmc.ncbi.nlm.nih.gov]

Toxicity Profile and Safety Limits of Iopamidol Impurity J: A Comprehensive Technical Guide

Executive Summary and Molecular Identity

In the development and quality control of high-dose intravascular contrast media, the management of synthetic impurities is not merely a regulatory exercise—it is a fundamental requirement for patient safety. Iopamidol is a widely utilized non-ionic, triiodinated X-ray contrast agent. Because it is administered in massive clinical doses (often exceeding 100 grams per procedure), even trace impurities can translate to significant absolute systemic exposure.

Iopamidol Impurity J is a critical process-related impurity that must be rigorously controlled.

• Chemical Name: N-(2-Hydroxyethyl)-N'-[2-hydroxy-1-(hydroxymethyl)ethyl]-5-[[(2S)-2-hydroxypropanoyl]amino]-2,4,6-triiodobenzene-1,3-dicarboxamide[1].

• Molecular Formula: C₁₆H₂₀I₃N₃O₇[1]

• Molecular Weight: 747.06 g/mol [1]

• CAS Number: 77868-44-1[1]

Structurally, Impurity J differs from the parent Iopamidol molecule by the substitution of a 1,3-dihydroxypropan-2-yl group with a truncated 2-hydroxyethyl group. This structural deviation typically arises during the amidation step of synthesis if ethanolamine or similar truncated amine contaminants are present in the precursor matrix[2].

Mechanistic pathway illustrating the formation of Impurity J during the amidation phase of Iopamidol synthesis.

Toxicological Profile and ICH Risk Assessment

Baseline Toxicity of the Triiodinated Core

Iopamidol itself is engineered to be biologically inert. Extensive toxicological profiling demonstrates that the parent compound lacks reproductive, developmental, or genetic toxicity, and possesses excellent tissue tolerability[]. Because Impurity J shares the core 2,4,6-triiodobenzene structure, its acute toxicity profile is largely superimposable on that of the parent API[].

Causality in Safety Limits (ICH Q3A/Q3B)

Despite the low inherent toxicity of the triiodinated core, the altered side chain of Impurity J can induce subtle shifts in osmolality, viscosity, and potential off-target protein binding. The International Council for Harmonisation (ICH) Q3A(R2) and Q3B(R2) guidelines dictate the safety thresholds for impurities based on the Maximum Daily Dose (MDD)[4][5].

Because the MDD of Iopamidol far exceeds 2 grams per day, the qualification threshold for any unknown or uncharacterized impurity drops to a highly stringent 0.05%[5]. However, because Impurity J is a specified, known impurity, regulatory bodies such as the European Pharmacopoeia (EP) and the United States Pharmacopeia (USP) have established a strict, qualified safety limit of ≤ 0.1% [2][6].

Quantitative Safety Thresholds

The following table summarizes the critical regulatory limits governing Impurity J and related substances in Iopamidol drug substances:

Parameter	Regulatory Limit	Governing Body / Guideline	Rationale
Reporting Threshold	0.05%	ICH Q3A / Q3B[5]	Minimum level requiring reporting for high-dose APIs (>2g/day).
Impurity J Limit	≤ 0.1%	EP / USP Monograph[2][6]	Specific qualified limit preventing adverse osmolality/toxicity shifts.
Total Impurities	≤ 0.2%	EP / USP Monograph[6]	Ensures overall API purity exceeds 99.8% to maintain biological inertness.
Disregard Limit	0.01%	EP Monograph[6]	Noise threshold; peaks below this area are excluded from total calculations.

Analytical Methodology: Detection and Quantification

To enforce these safety limits, we must deploy a highly robust, self-validating analytical method. Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) coupled with UV detection is the gold standard for this application[6].

Mechanistic Rationale for Experimental Choices

• Sample Diluent (100% Water): Iopamidol and its impurities are exceptionally hydrophilic. Using pure water as the diluent prevents solvent-induced peak distortion (fronting/tailing) that occurs when injecting aqueous samples into organic-heavy mobile phases[6].

• Stationary Phase (C18): A highly end-capped C18 column provides the necessary hydrophobic retention to resolve the minor alkyl side-chain differences between the API and Impurity J.

• Detection Wavelength (240 nm): The triiodinated aromatic ring acts as a powerful chromophore. Measuring absorbance at 240 nm maximizes the signal-to-noise ratio, ensuring the 0.05% reporting threshold can be confidently integrated[6].

• Gradient Elution: A dynamic gradient is required because impurities range from highly polar (eluting early) to slightly lipophilic. Impurity J typically elutes with a Relative Retention Time (RRT) of ~1.5 compared to the main Iopamidol peak[6].

Step-by-Step RP-HPLC Protocol

Step 1: Solution Preparation

• Test Solution: Accurately weigh 0.500 g of the Iopamidol batch sample and dissolve in 20.0 mL of ultra-pure water (protect from bright light)[6].

• Reference Solution (b): Prepare a reference standard solution of Iopamidol Impurity J at a concentration corresponding to 0.1% of the test solution concentration (e.g., 25.0 mg/L)[6].

Step 2: Chromatographic Setup

• Column: Octadecylsilyl silica gel (C18), 250 mm x 4.6 mm, 5 µm particle size.

• Mobile Phase A: 100% Ultra-pure Water[6].

• Mobile Phase B: Water and Acetonitrile (50:50 v/v)[6].

• Flow Rate: 2.0 mL/min[6].

• Injection Volume: 20 µL[6].

Step 3: Gradient Program[6]

• 0 - 18 min: 100% A / 0% B

• 18 - 40 min: Linear gradient from 100% A to 62% A (0% to 38% B)

• 40 - 50 min: Linear gradient to 50% A (50% B)

• 50 - 60 min: Return to 100% A for column re-equilibration.

Step 4: System Suitability and Self-Validation Before analyzing the batch, inject a system suitability solution containing Iopamidol and closely eluting impurities (e.g., Impurity H). The system is only validated if the resolution between Impurity H and Iopamidol is ≥ 2.0[6]. This guarantees that the column efficiency is sufficient to accurately integrate Impurity J at RRT ~1.5[6].

Self-validating quality control workflow for Impurity J quantification.

Conclusion

The control of Iopamidol Impurity J is a critical intersection of synthetic chemistry, regulatory science, and analytical rigor. By understanding the mechanistic origins of this N-(2-hydroxyethyl) analog, drug development professionals can optimize amidation pathways to suppress its formation. Furthermore, by strictly adhering to the ICH Q3A/Q3B frameworks and utilizing validated, high-resolution RP-HPLC methodologies, laboratories can ensure that Impurity J remains below the 0.1% safety threshold, thereby safeguarding the biological inertness required for high-dose contrast media.

References

• Iopamidol-impurities - Pharmaffiliates. Pharmaffiliates.
• CAS 77868-44-1 (Iopamidol Impurity J) - BOC Sciences. BOC Sciences.
• CN105272899A - Novel compound and method for synthesizing iopamidol impurity D, impurity F, impurity G and impurity J by means of novel compound. Google Patents.
• Impurity guidelines in drug development under ICH Q3 - AMSbiopharma. AMSbiopharma.
• ICH Q3A vs Q3B: API and Drug Product Impurity Guidelines Explained - SynThink. SynThink Chemicals.
• 5-amino-2,4,6-triiodobenzene-1,3 - Print Preview (European Pharmacopoeia / USP Standards). USPBPEP.

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• 4. Impurity guidelines in drug development under ICH Q3 | AMSbiopharma [amsbiopharma.com]
• 5. synthinkchemicals.com [synthinkchemicals.com]
• 6. uspbpep.com [uspbpep.com]

Pharmacopeial Analysis of Iopamidol Related Substances: A Comprehensive Guide to Impurity Profiling and Methodological Robustness

Executive Summary & Introduction

Iopamidol is a non-ionic, low-osmolar iodinated radiopaque contrast agent utilized globally in diagnostic imaging procedures such as computed tomography (CT) and angiography. Because of the extreme complexity of its multi-step chemical synthesis, various process-related impurities and degradation products can manifest in the final active pharmaceutical ingredient (API)[1].

Regulatory agencies, including the 2[2], mandate stringent monitoring of these related substances. As a Senior Application Scientist, it is critical to understand that analytical method development is not merely about following a recipe; it requires a deep mechanistic understanding of why certain impurities form and how specific chromatographic conditions isolate them. This whitepaper details the causality behind pharmacopeial methodologies, providing a self-validating framework for Iopamidol impurity profiling.

Structural Profiling and Causality of Key Iopamidol Impurities

To develop and validate robust analytical methods, one must first understand the chemical nature and thermodynamic origins of the target impurities. Iopamidol impurities generally fall into two distinct categories: process-related (arising from side reactions or incomplete synthesis) and degradation products (arising from environmental stress such as heat, light, or pH extremes).

• Impurity A (Free Aromatic Amine): Chemically identified as 5-Amino-N,N′-bis[2-hydroxy-1-(hydroxymethyl)ethyl]-2,4,6-triiodobenzene-1,3-dicarboxamide. This is a critical degradation product formed via the hydrolytic cleavage of the amide bond at the 5-position of the benzene ring. Because free aromatic amines carry distinct toxicological risks, the 2[2].

• Impurity B (Desmethyl Iopamidol): A process-related impurity resulting from variations or incomplete reactions during the alkylation/acylation steps of API synthesis.

• Impurity H (EP) / Related Compound C (USP): Chemically identified as. This impurity arises from incomplete iodination or halogen exchange, where a 3[3] on the aromatic ring. Due to its near-identical structure to Iopamidol, it is universally employed as the critical resolution standard.

Table 1: Structural and Quantitative Profile of Key Iopamidol Impurities

Compound	Pharmacopeial Designation	Molecular Weight ( g/mol )	Origin / Causality	Regulatory Limit
Iopamidol	API	777.09	N/A	98.0% - 101.0%
Impurity A	Free Aromatic Amine	705.02	Degradation (Hydrolysis of amide bond)	NMT 0.05% (USP) / 200 ppm (EP)
Impurity B	Desmethyl Iopamidol	763.06	Process (Altered alkylation/acylation)	Monitored per specific monograph
Impurity H	Related Compound C	685.63	Process (Incomplete iodination/Cl substitution)	Used for System Suitability Validation

Pharmacopeial Methodologies: Analytical Causality

High-Performance Liquid Chromatography (HPLC) remains the gold standard for quantifying Iopamidol and its related substances. The selection of chromatographic parameters in the USP and EP monographs is highly intentional, driven by the unique physicochemical properties of this highly polar, heavily iodinated molecule.

• Stationary Phase Selection: Pharmacopeial methods frequently utilize a Phenyl-hexyl or C18 (L1/L11 packing) stationary phase. 4[4] because they offer π−π interactions. The electron-rich triiodinated aromatic ring of Iopamidol interacts selectively with the phenyl groups on the column, providing superior thermodynamic resolution between closely related halogenated impurities (like Impurity H) compared to standard hydrophobic C18 interactions.

• Column Temperature: The column is strictly 4[4]. Causality: Iopamidol is a bulky, high-molecular-weight molecule. Elevated temperatures drastically reduce mobile phase viscosity, thereby increasing the diffusion coefficient and improving mass transfer kinetics within the porous stationary phase, leading to sharper peaks.

• Detection: 4[4] is optimal, corresponding to the strong π→π∗ transitions of the heavily substituted benzene ring.

Experimental Protocol: USP/EP HPLC Workflow

The following is a detailed, step-by-step methodology synthesized from the 5[5] for the determination of Iopamidol related substances.

Step 1: Preparation of Solutions

• Mobile Phase: Prepare Solution A (HPLC-grade water) and Solution B (Water:Acetonitrile, 1:1 v/v). Degas thoroughly via sonication or vacuum filtration.

• Test Solution: Accurately weigh5[5] to achieve a concentration of 10 mg/mL.

• System Suitability Solution: Dissolve accurately weighed quantities of USP Iopamidol RS and USP Iopamidol Related Compound C RS (Impurity H) in water to obtain a concentration of 5[5].

Step 2: Chromatographic Execution

• Equilibrate the HPLC system equipped with a Phenylsilyl silica gel column (250 mm x 4.6 mm, 5 µm) at 60°C.

• Set the flow rate to 1.5 - 2.0 mL/min and the UV detector to 240 nm.

• Inject 20 µL of the System Suitability Solution to validate the system (See Section 5).

• Upon successful validation, inject 20 µL of the Test Solution.

• Calculate the percentage of each impurity using the external standard method or area normalization as prescribed.

Figure 1: General HPLC analytical workflow for Iopamidol impurity profiling.

System Suitability: The Self-Validating Engine

Trustworthiness in pharmaceutical analysis requires that every protocol operates as a self-validating system. Before any sample data is accepted, the analytical system must mathematically prove its resolving power.

For Iopamidol, the critical pair for separation is Iopamidol and Impurity H (Related Compound C). Because Impurity H differs from the API by only a single chlorine-for-iodine substitution, it elutes extremely close to the main peak. If the chromatographic system can successfully resolve this critical pair (Resolution R≥2.0 per EP guidelines), the analyst can definitively trust that the column efficiency, mobile phase composition, and thermodynamics are optimal to separate all other process impurities.

Figure 2: Self-validating system suitability logic for Iopamidol chromatography.

Degradation Pathways & Stability-Indicating Methods

To ensure the HPLC method is truly stability-indicating, forced degradation studies must be performed. Iopamidol is particularly susceptible to hydrolytic degradation. Under acidic or basic stress at elevated temperatures (e.g., 0.1 N HCl or NaOH at 60°C), the amide bond linking the 2-hydroxypropanoyl group to the aromatic ring undergoes nucleophilic attack and subsequent cleavage.

This hydrolysis yields Impurity A (the free aromatic amine) and a lactic acid derivative. A robust analytical method must baseline-resolve Impurity A from the intact API to accurately monitor shelf-life stability and ensure toxicological safety.

Figure 3: Hydrolytic degradation pathway of Iopamidol yielding Impurity A.

References

• BenchChem. Application Notes and Protocols for the Use of Iopamidol Impurity Standards in Pharmaceutical Analysis.2

• Veeprho. Iopamidol Impurities and Related Compound.1

• USPBPEP. Iopamidol EUROPEAN PHARMACOPOEIA 6.0.4

• DrugFuture. Iopamidol USP Monograph.5

• PubChem (NIH). Iopamidol EP Impurity H | C17H22ClI2N3O8 | CID 125333440.3

• Sigma-Aldrich. Iopamidol Related Compound C USP Reference Standard.

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• 5. Iopamidol [drugfuture.com]

Structural Characterization of Iopamidol Impurity J Using Advanced NMR Spectroscopy: A Definitive Guide

Executive Summary

Iopamidol is a non-ionic, water-soluble radiopaque contrast agent utilized extensively in computed tomography (CT) and angiographic imaging[1]. During the synthesis and degradation of Iopamidol, various related substances can form, which must be strictly quantified to comply with ICH Q3A/Q3B regulatory guidelines. Among these, Iopamidol Impurity J (CAS: 77868-44-1) represents a critical process-related impurity[2]. Structurally, Impurity J is an asymmetric derivative formed when one of the two 1,3-dihydroxypropan-2-yl (serinol) side chains of the Iopamidol core is substituted by a 2-hydroxyethyl (ethanolamine) moiety[2].

This technical whitepaper provides an in-depth, causality-driven methodology for the absolute structural elucidation of Impurity J using high-field Nuclear Magnetic Resonance (NMR) spectroscopy.

The Causality of NMR in Impurity Profiling

High-performance liquid chromatography coupled with mass spectrometry (LC-MS) is typically the first line of defense in impurity profiling. LC-MS readily detects Impurity J via a mass shift of -30 Da (corresponding to the loss of a CH2​O unit)[3]. However, mass spectrometry alone cannot unambiguously establish the regiochemistry of this modification. Because the Iopamidol core contains multiple amide linkages, MS cannot definitively prove which side chain was altered or rule out complex structural isomers.

To map the exact atomic connectivity of the ethanolamine group, NMR spectroscopy is the analytical gold standard[3]. NMR provides a self-validating dataset where 1D scalar couplings and 2D spatial correlations mathematically lock the molecular structure into a single, undeniable conformation.

Workflow for the NMR-based structural elucidation of Iopamidol Impurity J.

Experimental Protocols: A Self-Validating System

To ensure absolute data integrity, the NMR acquisition protocol must be designed as an internally validated system. Every parameter below is chosen with a specific physical causality to maximize resolution and confirm structural assignments.

Step-by-Step Methodology

1. Sample Preparation:

• Weigh 10–15 mg of isolated Impurity J (HPLC purity >95%)[4].

• Dissolve the sample in 0.6 mL of anhydrous dimethyl sulfoxide-d6 (DMSO-d6) containing 0.03% v/v Tetramethylsilane (TMS).

• Causality: Anhydrous DMSO-d6 is strictly required because it drastically reduces the chemical exchange rate of the amide and hydroxyl protons with the solvent[3][5]. In protic solvents like D2​O , these labile protons exchange rapidly and disappear from the spectrum. In DMSO-d6, they remain visible and retain their scalar couplings ( J -couplings), which are the critical diagnostic features for identifying the side-chain connectivity.

2. Spectrometer Setup and Tuning:

• Insert the sample into a high-field NMR spectrometer (e.g., 500 MHz or higher) equipped with a cryogenically cooled probe[3].

• Lock the magnetic field onto the deuterium resonance of DMSO-d6.

• Tune and match the probe specifically for 1H and 13C frequencies to maximize the Q-factor, ensuring optimal signal-to-noise ratio (SNR).

• Shim the magnetic field (Z1–Z5 gradients) until the TMS reference peak exhibits a full-width at half-maximum (FWHM) of < 1.0 Hz. Self-Validation: This internal check validates field homogeneity before any data is collected.

3. 1D Data Acquisition ( 1H and 13C ):

• 1H NMR: Acquire 32 scans using a 30° excitation pulse. Set the acquisition time to 3–4 seconds to ensure high digital resolution, and apply a relaxation delay (D1) of 2 seconds to allow complete longitudinal relaxation ( T1​ ) of the protons.

13C NMR: Acquire 2048 scans using a 30° pulse with WALTZ-16 composite pulse decoupling to remove 1H

13C scalar couplings.

4. 2D Data Acquisition (COSY, HSQC, HMBC):

• COSY: Acquire with 256 t1​ increments to map homonuclear 3JH,H​ couplings.

• HSQC: Optimize the delay for 1JC,H​=145 Hz to identify direct carbon-proton attachments.

• HMBC: Optimize the delay for long-range couplings nJC,H​=8 Hz .

• Causality: HMBC is the critical self-validating step. It bridges the gap between the isolated spin systems of the side chains and the quaternary carbons of the aromatic core, proving exact regiochemistry.

Data Presentation & Spectral Interpretation

The structural divergence between Iopamidol and Impurity J is most evident in the multiplicity and integration of the amide protons.

Table 1: Comparative Structural and NMR Features

Feature	Iopamidol API	Iopamidol Impurity J
Molecular Formula	C17​H22​I3​N3​O8​	C16​H20​I3​N3​O7​
Molecular Weight	777.09 g/mol	747.06 g/mol
Side Chain 1	Serinol (1,3-dihydroxypropan-2-yl)	Serinol (1,3-dihydroxypropan-2-yl)
Side Chain 2	Serinol (1,3-dihydroxypropan-2-yl)	Ethanolamine (2-hydroxyethyl)
Amide NH Multiplicity	Doublet (Couples to CH)	Doublet (Serinol) & Triplet (Ethanolamine)
Mass Spectrometry	m/z 778 [M+H]+	m/z 748 [M+H]+

1H NMR Analysis: The Multiplicity Proof

In the 1H NMR spectrum of pure Iopamidol, the two serinol amide protons appear as doublets because they couple exclusively to the single adjacent CH proton of the serinol chain. In Impurity J, the symmetry is broken. The spectrum reveals one doublet corresponding to the remaining serinol group, and a distinct triplet (~8.5 ppm) corresponding to the new ethanolamine amide NH[1][3]. The triplet multiplicity is physically caused by the 3J coupling to the adjacent CH2​-N protons of the ethanolamine chain, providing immediate, undeniable proof of the structural modification.

13C and 2D NMR Analysis: Locking the Regiochemistry

The 13C NMR spectrum of Impurity J lacks one set of serinol signals (CH at ~53 ppm, CH2​OH at ~59 ppm) and instead displays the characteristic ethanolamine carbons: CH2​-N (~42 ppm) and CH2​-O (~59 ppm)[1]. To definitively link this ethanolamine group to the Iopamidol core, HMBC is employed.

Key HMBC and COSY correlations establishing the ethanolamine side chain.

The HMBC spectrum shows a clear cross-peak between the ethanolamine amide NH and one of the aromatic carbonyl carbons (~170 ppm). Furthermore, the CH2​-N protons show a 3J correlation to the same carbonyl carbon. This interlocking data mathematically eliminates any other structural isomers.

Table 2: NMR Spectral Assignments for the Ethanolamine Moiety in Impurity J

Position	1H Chemical Shift (ppm)	Multiplicity	13C Chemical Shift (ppm)	Key 2D Correlations
Amide NH	~8.50	Triplet ( J≈5.5 Hz )	N/A	HMBC to Carbonyl C=O
CH2​-N	~3.30	Multiplet	~42.0	COSY to NH; HSQC to C (~42.0)
CH2​-O	~3.50	Multiplet	~59.0	COSY to CH2​-N ; HSQC to C (~59.0)
Hydroxyl OH	~4.75	Broad Singlet / Triplet	N/A	COSY to CH2​-O
Carbonyl C=O	N/A	Singlet	~170.0	HMBC from NH and CH2​-N

Conclusion

The structural characterization of Iopamidol Impurity J demands a rigorous, causality-driven analytical approach. While mass spectrometry provides initial evidence of the molecular weight modification, high-field NMR spectroscopy—specifically through the observation of preserved scalar multiplicities in DMSO-d6 and long-range HMBC correlations—serves as the definitive, self-validating tool for complete structural elucidation.

References

• [2] Iopamidol-impurities - Pharmaffiliates. Pharmaffiliates. 2

• [4] CN105272899A - Novel compound and method for synthesizing iopamidol impurity D ... - Google Patents. Google Patents. 4

• [1] Iopamidol Impurities Manufacturers & Suppliers - Daicel Pharma Standards. Daicel Pharma Standards. 1

• [3] A Comparative Analysis of Desdiiodo Iopamidol and Iopamidol EP Impurity A for Researchers and Drug Development Professionals - Benchchem. Benchchem. 3

• [5] Mutagenicity assessment of two potential impurities in preparations of 5-amino-2,4,6 triiodoisophthalic acid, a key intermediate in the synthesis of the iodinated contrast agent iopamidol - ResearchGate. ResearchGate. 5

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• 5. researchgate.net [researchgate.net]

Protocols & Analytical Methods

HPLC method development for Iopamidol impurity J quantification

An In-Depth Technical Guide to the Development and Validation of a Stability-Indicating HPLC Method for the Quantification of Iopamidol Impurity J

Authored by: A Senior Application Scientist

Abstract

This application note provides a comprehensive, scientifically-grounded protocol for the development and validation of a reversed-phase high-performance liquid chromatography (RP-HPLC) method for the precise quantification of Iopamidol Impurity J. Iopamidol, a widely utilized non-ionic, water-soluble radiographic contrast agent, requires stringent purity control to ensure patient safety and therapeutic efficacy.[1][2][3] Impurities can arise from the synthesis process or degradation, making robust, stability-indicating analytical methods essential for quality control in pharmaceutical development and manufacturing.[1] This guide delves into the scientific rationale behind the methodological choices, from column and mobile phase selection to detector settings, providing a self-validating system rooted in established pharmacopeial standards and regulatory guidelines. The intended audience includes researchers, analytical scientists, and drug development professionals tasked with ensuring the quality of Iopamidol.

Introduction: The Imperative for Impurity Profiling

Iopamidol ((S)-N,N'-bis[2-Hydroxy-1-(hydroxymethyl)ethyl]- 2,4,6-triiodo-5-lactamidoisophthalamide) is a cornerstone of modern medical imaging.[4] Its safety profile is directly linked to its purity. The presence of related substances, even in trace amounts, can impact the drug's stability and potentially introduce toxicity. Iopamidol Impurity J, chemically identified as N-(2-Hydroxyethyl)-N'-[2-hydroxy-1-(hydroxymethyl)ethyl]-5-[[(2S)-2-hydroxypropanoyl]amino]-2,4,6-triiodobenzene-1,3-dicarboxamide, is a known related substance that must be monitored.[5]

High-Performance Liquid Chromatography (HPLC) remains the gold standard for pharmaceutical impurity analysis due to its high sensitivity, specificity, and reproducibility.[1] This document outlines a stability-indicating HPLC method, capable of separating Impurity J from the active pharmaceutical ingredient (API) and other potential degradation products, ensuring the method is fit for its intended purpose in a regulated environment.

Scientific Rationale: The Causality Behind Experimental Choices

The development of a robust and reliable HPLC method is a systematic process grounded in the physicochemical properties of the analyte and potential impurities.

Chromatographic Mode and Stationary Phase Selection

A Reversed-Phase HPLC (RP-HPLC) approach was selected. This is the most common and versatile mode for pharmaceutical analysis. Iopamidol and its impurities are moderately polar compounds, making them ideal candidates for separation on a non-polar stationary phase with a polar mobile phase.

• Stationary Phase: A C18 (L1 packing), 5 µm, 4.6 mm x 250 mm column is the chosen stationary phase.[2] The C18 alkyl chains provide the necessary hydrophobicity to retain Iopamidol and its related substances. The 5 µm particle size offers a good balance between efficiency and backpressure, while the 250 mm length provides sufficient resolving power for complex impurity profiles. The choice of a C18 column is supported by its successful application in numerous pharmacopeial and published methods for Iopamidol analysis.[6][7]

Mobile Phase and Elution Strategy

The mobile phase composition is critical for achieving the desired selectivity and resolution.

• Mobile Phase Constituents: Given Iopamidol's high solubility in water, the mobile phase is aqueous-based.[8][9] Water serves as Mobile Phase A (the weak solvent), and a mixture of an organic modifier like methanol or acetonitrile with water is used as Mobile Phase B (the strong solvent).[2][6]

• Gradient Elution: A gradient elution program is essential.[2] Isocratic elution is often insufficient to resolve all impurities from the main API peak in a single run. A gradient program, starting with a high concentration of the aqueous phase (e.g., 92% Mobile Phase A), allows for the retention and separation of more polar impurities. The concentration of the organic modifier is then gradually increased to elute Iopamidol and, subsequently, any less polar impurities that are more strongly retained on the column. This approach ensures sharp peaks and a reasonable analysis time. The gradient profile detailed in the United States Pharmacopeia (USP) monograph for Iopamidol serves as an excellent foundation.[4]

Detection and System Parameters

• Detection Wavelength: The tri-iodinated benzene ring core of Iopamidol and its impurities acts as a strong UV chromophore. A detection wavelength of 240 nm is selected, as it provides high sensitivity for both the API and its related substances, consistent with pharmacopeial methods.[2]

• Column Temperature: Maintaining a constant, elevated column temperature, such as 35 °C , is crucial for chromatographic reproducibility.[2][4] It reduces the viscosity of the mobile phase, which can lower system backpressure and improve peak shape. Most importantly, it ensures stable retention times, which is critical for accurate peak identification.[6][7]

• Flow Rate: A flow rate of 1.5 mL/min is employed for a 4.6 mm internal diameter column. This flow rate provides optimal efficiency and resolution within a practical timeframe.[2][4]

Detailed Experimental Protocol

This protocol provides a step-by-step methodology for the quantification of Iopamidol Impurity J.

Instrumentation and Materials

• HPLC System: A gradient-capable HPLC system with a UV detector and a column thermostat.

• Column: C18 (L1 packing), 5 µm, 4.6 mm x 250 mm.

• Reagents: HPLC-grade water, HPLC-grade methanol or acetonitrile.

• Reference Standards: Iopamidol USP Reference Standard, Iopamidol Impurity J Reference Standard.

Preparation of Solutions

• Mobile Phase A: HPLC-grade Water.

• Mobile Phase B: A mixture of Water and Methanol (e.g., 3:1) or Water and Acetonitrile (e.g., 1:1).[2]

• Diluent: Water or the initial mobile phase composition (e.g., 92:8 Water:Methanol).

• Iopamidol Standard Solution (approx. 80 µg/mL): Accurately weigh about 20 mg of USP Iopamidol RS and dissolve in water. Dilute quantitatively with water to obtain a final concentration of about 80 µg/mL.[10]

• Impurity J Standard Solution (for identification): Prepare a solution of Iopamidol Impurity J RS in the diluent at a known concentration (e.g., 1 µg/mL).

• Sample Solution (approx. 10 mg/mL): Accurately weigh and dissolve the Iopamidol drug substance in water to obtain a final concentration of approximately 10 mg/mL.[2]

• System Suitability Solution (Spiked Sample): Prepare a solution of the Iopamidol drug substance (e.g., 10 mg/mL) and spike it with a known amount of Impurity J and other relevant impurities to demonstrate adequate resolution.

Chromatographic Conditions

Parameter	Value	Rationale
Column	C18 (L1), 5 µm, 4.6 mm x 250 mm	Industry standard for robust separation of moderately polar compounds.[2][6]
Mobile Phase A	Water	Weak solvent, compatible with the highly water-soluble analyte.[2][8]
Mobile Phase B	Water and Methanol (3:1 v/v)	Strong solvent to elute analytes from the C18 stationary phase.[2]
Gradient Program	Time (min)	%B
0	8
6	8
18	35
30	92
34	92
36	8
40	8
Flow Rate	1.5 mL/min	Optimal for efficiency on a 4.6 mm ID column.[2][4]
Column Temp.	35 °C	Ensures reproducible retention times and peak shapes.[2][4]
Detection	UV at 240 nm	High sensitivity for the iodinated benzene ring chromophore.[2]
Injection Volume	20 µL	Standard volume for analytical HPLC.[2]

Analysis and System Suitability

• Equilibration: Equilibrate the column with the initial mobile phase composition for at least 30 minutes or until a stable baseline is achieved.[2]

• System Suitability Test (SST): Inject the System Suitability Solution. The system is deemed ready for analysis if the following criteria are met:

  • Resolution: The resolution between the Iopamidol peak and the Impurity J peak must be greater than 1.5.[2]

  • Tailing Factor: The tailing factor for the Iopamidol peak should be less than 2.0.

  • Precision: The relative standard deviation (RSD) for five replicate injections of the Iopamidol Standard Solution should be less than 2.0%.[2]

• Procedure: Inject a blank (diluent), followed by the standard solutions and the sample solution.

• Quantification: Identify the Impurity J peak in the sample chromatogram by comparing its retention time with that from the Impurity J standard. Calculate the percentage of Impurity J in the sample using the peak area response and the concentration of the standard.

Method Validation: A Self-Validating System

The developed method must be validated according to the International Council for Harmonisation (ICH) Q2(R2) guidelines to ensure it is fit for its intended purpose.[11][12]

• Specificity/Stability-Indicating Nature: The method's ability to separate and quantify Impurity J in the presence of the API and other potential degradation products is paramount. This is confirmed by performing forced degradation studies (acidic, basic, oxidative, thermal, and photolytic stress).[13][14][15] The method must demonstrate that there is no co-elution at the Impurity J peak, which can be verified using a photodiode array (PDA) detector for peak purity analysis.

• Linearity: Assessed over a range of concentrations (e.g., from the Limit of Quantification to 150% of the specification limit for Impurity J) to demonstrate a linear relationship between concentration and detector response.

• Accuracy: Determined by analyzing samples spiked with known amounts of Impurity J (spike recovery).

• Precision: Evaluated at two levels: repeatability (multiple analyses on the same day) and intermediate precision (analyses on different days, by different analysts, or on different equipment).

• Limit of Quantification (LOQ): The lowest concentration of Impurity J that can be reliably quantified with acceptable precision and accuracy.

• Robustness: The method's resilience to small, deliberate changes in parameters (e.g., column temperature ±2°C, pH of mobile phase, flow rate ±0.1 mL/min) is evaluated to ensure its reliability during routine use.

Expected Results

The described HPLC method will effectively separate Iopamidol from Impurity J and other related substances. The following table summarizes typical chromatographic data.

Compound	Retention Time (min)	Relative Retention Time (RRT)	Resolution (vs. Iopamidol)
Iopamidol	~15.0	1.00	-
Impurity J	~12.5	~0.83	> 2.0

Note: Retention times are approximate and may vary depending on the specific HPLC system and column used.

Visualized Workflow

The following diagram illustrates the logical workflow for the development and application of this HPLC method.

Caption: Logical workflow for HPLC method development and validation.

Conclusion

This application note details a robust, specific, and reliable RP-HPLC method for the quantification of Iopamidol Impurity J. The scientific rationale underpinning the selection of chromatographic parameters ensures that the method is not just a protocol but a well-understood and controllable analytical system. Proper validation in accordance with ICH guidelines will confirm that this method is suitable for its intended use in the quality control of Iopamidol, thereby ensuring the delivery of a safe and effective pharmaceutical product.[16][17]

References

• A Comparative Guide to HPLC and Alternative Methods for Iopamidol Impurity Quantification. Benchchem.
• Application Notes and Protocols for HPLC Analysis of Iopamidol and Its Impurities. Benchchem.
• Official Monographs for Part I / Iopamidol.
• Application Note: Protocol for Forced Degradation Studies of Iopamidol. Benchchem.
• usp31nf26s1_m41935, USP Monographs: Iopamidol Injection. Pharmacopeia.
• USP Monographs: Iopamidol. USP29-NF24.
• Navigating Iopamidol Impurity Analysis: A Comparative Guide to HPLC and UPLC. Benchchem.
• [Separation and purification of iopamidol using preparative high-performance liquid chromatography]. PubMed.
• Separation and purification of iopamidol using preparative high-performance liquid chromatography. ResearchGate.
• An In-depth Technical Guide to the Identification of Iopamidol Degradation Products. Benchchem.
• Validation of analytical procedures according to the ICH guidelines. Efor Group.
• Degradation Profile of Iopamidol: A Comparative Analysis Under Stress Conditions. Benchchem.
• ICH Q2(R2) Guide: Analytical Method Validation Explained. IntuitionLabs.
• ICH and FDA Guidelines for Analytical Method Validation. Lab Manager.
• ich harmonised tripartite guideline - validation of analytical procedures: text and methodology q2(r1).
• ICH Q2(R2) Validation of analytical procedures - Scientific guideline. European Medicines Agency.
• Iopamidol - Impurity J. Pharmaffiliates.
• Application Notes and Protocols for the Use of Iopamidol Impurity Standards in Pharmaceutical Analysis. Benchchem.
• Iopamidol EP Impurity J | CAS No- 77868-44-1. Simson Pharma Limited.
• Public Assessment Report Scientific discussion Iopamidol ADOH 408 mg/ml (200 mg iodine/ml), solution for injection. Geneesmiddeleninformatiebank.

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• 5. pharmaffiliates.com [pharmaffiliates.com]
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• 17. database.ich.org [database.ich.org]

Advanced LC-MS/MS Protocol for the Trace Detection and Quantification of Iopamidol Impurity J in Human Plasma

Introduction & Clinical Rationale

Iopamidol is a non-ionic, low-osmolar iodinated contrast agent heavily utilized in diagnostic imaging to enhance the visibility of vascular structures and organs. The manufacturing of iopamidol involves a complex, multi-step synthesis that can generate various process-related and degradation impurities. Among these is Iopamidol Impurity J (CAS 77868-44-1), chemically identified as N1-(1,3-dihydroxypropan-2-yl)-N3-(2-hydroxyethyl)-5-(2-hydroxypropanamido)-2,4,6-triiodoisophthalamide [1].

Regulatory bodies such as the USP and EP enforce strict limits on these impurities to prevent adverse toxicological events[2]. While bulk pharmaceutical formulations are typically analyzed using HPLC-UV, pharmacokinetic profiling and toxicological monitoring of Impurity J in human plasma require a highly sensitive approach. The complex biological matrix of plasma necessitates the use of Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) to achieve the required lower limit of quantification (LLOQ) without matrix interference [3].

Scientific Principles & Experimental Causality (E-E-A-T)

As an analytical scientist, developing a robust bioanalytical method requires understanding the "why" behind each protocol step. This method is designed as a self-validating system to ensure maximum trustworthiness and reproducibility.

• Sample Preparation Causality: Human plasma contains high concentrations of endogenous proteins and phospholipids. If injected directly, phospholipids cause severe ion suppression in the electrospray ionization (ESI) source, artificially lowering the analyte signal. To combat this, we employ a dual-step extraction: Protein Precipitation (PPT) followed by Solid Phase Extraction (SPE) . PPT with cold methanol rapidly denatures proteins, while passing the supernatant through a polymeric reversed-phase SPE cartridge (e.g., Oasis HLB) effectively traps the analyte while allowing polar salts and phospholipids to be washed away [4].

• Chromatographic Causality: A sub-2-micron C18 column is utilized to provide high peak capacity and sharp peak shapes. The mobile phase incorporates 0.1% formic acid. In positive ESI mode, formic acid acts as a crucial proton donor, driving the equilibrium toward the formation of the [M+H]+ precursor ion (m/z 748.1 for Impurity J), thereby exponentially increasing detector sensitivity.

• Self-Validating Protocol (Internal Standardization): To guarantee system trustworthiness, an isotopically labeled internal standard (Iopamidol-d8) is spiked into every sample prior to extraction. Because the stable isotope tracks identically with Impurity J during extraction and ionization, the peak area ratio (Analyte/IS) inherently corrects for any tube-to-tube variations in extraction recovery or transient matrix effects.

Materials and Reagents

• Standards: Iopamidol Impurity J Reference Standard (Purity ≥ 98%), Iopamidol-d8 (Internal Standard).

• Solvents: LC-MS Grade Methanol, Acetonitrile, and Ultrapure Water.

• Modifiers: LC-MS Grade Formic Acid.

• Matrix: Blank Human Plasma (K2EDTA anticoagulant).

• Consumables: Oasis HLB SPE Cartridges (30 mg/1 cc), 0.22 µm syringe filters.

Step-by-Step Methodology

Preparation of Calibrators and QC Samples

• Primary Stock: Dissolve exactly 1.0 mg of Impurity J in 1.0 mL of methanol to yield a 1.0 mg/mL stock solution.

• Working Solutions: Perform serial dilutions using 50% methanol in water to create working solutions ranging from 10 ng/mL to 5,000 ng/mL.

• Spiking: Spike 10 µL of working solutions into 90 µL of blank human plasma to yield final calibration standards of 1, 5, 10, 50, 100, 250, and 500 ng/mL.

• Quality Controls (QC): Prepare independent QC samples at Low (3 ng/mL), Mid (200 ng/mL), and High (400 ng/mL) concentrations.

Dual-Step Sample Extraction (PPT + SPE)

• Aliquot: Transfer 100 µL of the plasma sample (calibrator, QC, or unknown) into a 1.5 mL microcentrifuge tube.

• IS Addition: Add 10 µL of the IS working solution (500 ng/mL Iopamidol-d8) and vortex for 10 seconds.

• Protein Precipitation: Add 300 µL of cold methanol (-20°C). Vortex vigorously for 2 minutes to ensure complete protein denaturation.

• Centrifugation: Centrifuge the samples at 14,000 rpm for 10 minutes at 4°C.

• SPE Conditioning: Condition the HLB cartridge with 1 mL of methanol, followed by 1 mL of ultrapure water.

• Loading: Carefully transfer the clear supernatant from Step 4 onto the conditioned SPE cartridge. Draw through at a low vacuum (approx. 1 mL/min).

• Washing: Wash the cartridge with 1 mL of 5% methanol in water to elute highly polar endogenous interferences.

• Elution: Elute the target analytes using 1 mL of 100% methanol into a clean glass tube.

• Reconstitution: Evaporate the eluate to complete dryness under a gentle stream of nitrogen gas at 40°C. Reconstitute the residue in 100 µL of the initial mobile phase (95% Water / 5% Acetonitrile with 0.1% Formic Acid). Transfer to an autosampler vial.

LC-MS/MS Instrumental Conditions

Table 1: UHPLC Gradient Program Column: C18 (100 x 2.1 mm, 1.8 µm) | Flow Rate: 0.4 mL/min | Column Temp: 40°C

Time (min)	Mobile Phase A (0.1% FA in Water)	Mobile Phase B (0.1% FA in Acetonitrile)
0.00	95%	5%
1.00	95%	5%
4.00	10%	90%
5.50	10%	90%
5.60	95%	5%
7.00	95%	5% (Re-equilibration)

Table 2: Tandem Mass Spectrometry (MS/MS) MRM Parameters Ionization: ESI Positive | Capillary Voltage: 3.5 kV | Desolvation Temp: 500°C

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
Impurity J (Quantifier)	748.1	529.1	50	25
Impurity J (Qualifier)	748.1	511.1	50	30
Iopamidol-d8 (IS)	786.2	567.2	50	25

Experimental Workflow Visualization

Workflow for extraction and LC-MS/MS quantification of Iopamidol Impurity J in human plasma.

Method Validation Summary

To ensure the trustworthiness of the analytical data, the method was subjected to rigorous validation parameters aligned with bioanalytical guidelines. The combination of SPE and stable isotope internal standardization yielded excellent recovery and negligible matrix effects.

Table 3: Quantitative Method Validation Metrics

Validation Parameter	Result / Acceptance Criteria
Linearity Range	1.0 ng/mL – 500 ng/mL ( R2≥0.995 )
Lower Limit of Quantitation (LLOQ)	1.0 ng/mL (S/N ≥ 10)
Intra-day Precision (CV%)	≤ 6.5% across all QC levels
Inter-day Accuracy (% Bias)	Within ± 8.0% of nominal concentration
Extraction Recovery	88.5% ± 4.2% (Consistent across low, mid, high QCs)
Matrix Effect	94.2% (Indicates minimal ion suppression due to SPE cleanup)

References

• Benchchem. "Application Notes and Protocols for the Use of Iopamidol Impurity Standards in Pharmaceutical Analysis." Benchchem,
• Pharmaffiliates. "Iopamidol - Impurity J.
• National Institutes of Health (PMC). "Development and Application of Analytical Method for Simultaneous Quantification of Iopromide and Iodixanol in Human Plasma." NIH,
• Benchchem. "Application Note: A Validated LC-MS/MS Method for the Determination of Iopamidol and its Desiodo Metabolite." Benchchem,

Application Note: Advanced Sample Preparation and HPLC Analysis Protocol for Iopamidol Impurity J

Introduction & Scientific Rationale

Iopamidol is a highly hydrophilic, non-ionic iodinated contrast medium widely utilized in radiographic imaging procedures such as myelography and computed tomography 1. During its synthesis and subsequent storage, various related substances can emerge, which must be strictly monitored to ensure patient safety and regulatory compliance (USP/EP) 2.

One critical degradant/process impurity is Iopamidol Impurity J (chemically identified as a hydroxyethyl derivative), which requires precise analytical control 2. Because Impurity J is structurally similar to the active pharmaceutical ingredient (API), achieving accurate quantification relies heavily on a meticulously designed sample preparation protocol. Poor sample handling can induce ex vivo thermal degradation or hydrolysis, artificially inflating impurity levels and causing batch failure 3.

This guide details the causality behind each sample preparation step, ensuring that the resulting High-Performance Liquid Chromatography (HPLC) method functions as a robust, self-validating system.

Chemical Profiles & Quantitative Data

Understanding the physicochemical properties of the analytes is the first step in designing an effective extraction and dilution strategy.

Property	Iopamidol	Iopamidol Impurity J
CAS Number	60166-93-0	77868-44-1
Molecular Formula	C₁₇H₂₂I₃N₃O₈	C₁₆H₂₀I₃N₃O₇
Molecular Weight	777.09 g/mol	747.06 g/mol
Chemical Nature	Non-ionic iodinated contrast agent	Hydroxyethyl derivative
Aqueous Solubility	Extremely High	High

Data synthesized from authoritative chemical registries and pharmacopeial standards 4, 5, [[1]]().

Experimental Workflow

Workflow for Iopamidol test solution preparation for HPLC analysis.

Step-by-Step Sample Preparation Protocol

As an Application Scientist, I design protocols where every step is governed by chemical causality. The following methodology ensures the integrity of Impurity J during extraction.

Diluent Selection

Action: Use Ultrapure Water (Milli-Q, 18.2 MΩ·cm) as the primary diluent. Causality: Iopamidol and its related substances are engineered for maximum aqueous solubility 1. Utilizing a high percentage of organic solvents during sample prep can cause localized precipitation of the API, which traps trace impurities and leads to falsely low quantification. Furthermore, matching the diluent closely to the initial highly aqueous HPLC mobile phase prevents solvent-mismatch peak distortion (fronting/tailing) 6.

Preparation of Reference Standards (Stepwise Dilution)

Action:

• Accurately weigh 10 mg of Iopamidol Impurity J Reference Standard.

• Dissolve in 100 mL of diluent to create a Stock Solution (0.1 mg/mL) 3.

• Dilute the Stock Solution 1:10 to create a Working Standard (0.01 mg/mL). Causality: Regulatory limits for impurities are typically stringent (e.g., ≤0.1%). Weighing out 0.1 mg directly introduces unacceptable gravimetric error. A stepwise dilution minimizes volumetric error and ensures the trustworthiness of the external standard calibration curve.

Preparation of the Test Solution (API/Formulation)

Action:

• Accurately weigh 500 mg of the Iopamidol sample into a 50 mL volumetric flask.

• Add 30 mL of diluent and dissolve using gentle vortexing or brief ultrasonication at room temperature. Do not apply heat.

• Make up to the 50 mL mark with diluent to achieve a final concentration of 10 mg/mL 3. Causality: A high concentration (10 mg/mL) is mandated to ensure that Impurity J, present at trace levels, generates a signal-to-noise (S/N) ratio > 10 for accurate UV detection. However, heating the solution to speed up dissolution must be strictly avoided. Iopamidol is susceptible to thermal degradation and hydrolysis, which could generate artifactual impurities in situ, invalidating the analysis 3.

Filtration

Action: Filter the final test solution through a 0.22 µm hydrophilic PTFE syringe filter. Discard the first 2 mL of the filtrate. Causality: Filtration removes undissolved micro-particulates that cause pressure spikes and column clogging. PTFE is selected for its low non-specific binding, ensuring that trace molecules of Impurity J are not adsorbed onto the membrane matrix.

Designing a Self-Validating Analytical System

To ensure absolute trustworthiness, the analytical sequence must validate its own performance before quantifying the unknown sample.

Self-validating sequence for HPLC impurity quantification.

The Logic of Validation:

• Blank Injection: Proves that the ultrapure water diluent and the HPLC system are free from ghost peaks that could co-elute with Impurity J 3.

• System Suitability Test (SST): A mixture containing Iopamidol and known closely-eluting impurities is injected. The method is only deemed valid if the chromatographic resolution between Iopamidol and adjacent impurities is > 1.5 6.

• Standard Precision: Replicate injections (n=5) of the Impurity J Working Standard must yield a Relative Standard Deviation (RSD) of < 2.0%, proving autosampler precision and detector stability [[7]]().

Recommended HPLC Chromatographic Framework

While sample preparation is half the battle, the separation requires a robust stationary phase. Reversed-phase HPLC utilizing a C18 column (L1 packing) is the predominant and most reliable technique for resolving Iopamidol from Impurity J 6.

• Column: C18, 250 mm x 4.6 mm, 5 µm

• Detection: UV at 240 nm

• Elution: Gradient (Water/Acetonitrile) optimized to retain the highly polar API while selectively eluting the hydroxyethyl derivative (Impurity J).

Sources

• 1. Iopamidol Impurities Manufacturer & Supplier- Daicel Pharma Standards [daicelpharmastandards.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pharmaffiliates.com [pharmaffiliates.com]
• 5. GSRS [gsrs.ncats.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. benchchem.com [benchchem.com]

Application Note: High-Resolution UPLC Method for the Determination of Iopamidol Impurity J in Contrast Media

Audience: Researchers, Analytical Scientists, and Drug Development Professionals Discipline: Analytical Chemistry, Quality Control, Pharmaceutical Development

Introduction & Clinical Significance

Iopamidol is a non-ionic, water-soluble radiographic contrast medium containing organic iodine, widely utilized in diagnostic imaging procedures such as computed tomography (CT), myelography, and angiography[1]. Because contrast agents are administered intravenously or intra-arterially in large doses, ensuring the absolute purity of the Active Pharmaceutical Ingredient (API) is a critical regulatory requirement. Impurities in contrast media can exacerbate adverse clinical events, including contrast-induced nephropathy or delayed T-cell mediated hypersensitivity reactions[],[3].

Among the critical related substances is Iopamidol Impurity J (CAS: 77868-44-1), chemically identified as N-(2-Hydroxyethyl)-N'-[2-hydroxy-1-(hydroxymethyl)ethyl]-5-[[(2S)-2-hydroxypropanoyl]amino]-2,4,6-triiodobenzene-1,3-dicarboxamide[4]. This impurity typically arises as a synthetic byproduct. During the amidation of the triiodinated benzene precursor, trace amounts of ethanolamine (often present as an impurity in the primary reactant, serinol) compete for the acyl chloride sites, resulting in a mixed-amide byproduct[3].

Figure 1: Synthetic pathway illustrating the competitive formation of Iopamidol and Impurity J.

Mechanistic Rationale: Why UPLC over HPLC?

Traditionally, High-Performance Liquid Chromatography (HPLC) has been employed for Iopamidol impurity profiling[5]. However, HPLC methods often suffer from prolonged run times (>30 minutes) and insufficient resolution between closely related structural isomers[5],[6]. Transitioning to Ultra-Performance Liquid Chromatography (UPLC) provides profound thermodynamic and kinetic advantages:

• Flattening the van Deemter Curve: By utilizing sub-2 µm particle sizes, UPLC minimizes the multi-path (eddy diffusion) and mass transfer terms of the van Deemter equation. This allows the use of higher linear velocities without compromising theoretical plate count, drastically reducing analysis time[5].

• Selectivity Causality: Impurity J differs from Iopamidol by a single hydroxymethyl group (an ethanolamine moiety replacing a serinol moiety). This subtle decrease in polarity requires a highly efficient stationary phase. A high-carbon-load C18 column ensures adequate hydrophobic retention, while end-capping prevents secondary interactions with residual silanols that cause peak tailing in polar, iodine-rich compounds[6].

Materials and Reagents

• Standards: Iopamidol API Reference Standard; Iopamidol Impurity J Reference Standard (Purity >95%)[].

• Solvents: LC-MS Grade Acetonitrile (ACN) and Ultrapure Water (Milli-Q, 18.2 MΩ·cm).

• Additives: Formic Acid (FA), LC-MS grade. (Note: While Iopamidol is non-ionic, 0.05% FA is added to control the ionic strength of the mobile phase and enhance ionization if the method is coupled with ESI-MS for degradation product identification[8]).

Experimental Protocols

Sample Preparation Workflow

Causality Note: The diluent is specifically formulated to match the initial aqueous conditions of the gradient. Injecting a sample in a strong solvent (e.g., 100% ACN) would cause solvent-mismatch at the column head, leading to peak fronting or splitting.

• Diluent Preparation: Prepare a mixture of Water:Acetonitrile (95:5, v/v).

• Standard Solution (System Suitability): Accurately weigh 1.0 mg of Iopamidol Impurity J reference standard into a 10 mL volumetric flask. Dissolve and dilute to volume with diluent (Yields 100 µg/mL).

• Sample Solution: Weigh an amount of Iopamidol contrast media equivalent to 50 mg of API. Transfer to a 50 mL volumetric flask, dissolve, and make up to the mark with diluent (Yields 1.0 mg/mL).

• Filtration: Filter all solutions through a 0.22 µm PTFE syringe filter prior to injection. This step is non-negotiable to prevent frit blockage on the sub-2 µm UPLC column.

Figure 2: Step-by-step analytical workflow for UPLC determination of Iopamidol impurities.

Chromatographic Conditions & Gradient Design

• Column: ACQUITY UPLC BEH C18 (100 mm × 2.1 mm, 1.7 µm). The Ethylene Bridged Hybrid (BEH) particle provides superior mechanical stability at extreme pressures (up to 15,000 psi) and resists dissolution in high-aqueous mobile phases[5].

• Column Temperature: 40 °C. Elevated temperature lowers mobile phase viscosity, improving mass transfer and keeping system backpressure well within operational limits[6].

• Flow Rate: 0.4 mL/min.

• Detection Wavelength: UV at 240 nm. The triiodinated aromatic ring exhibits a strong π-π* transition absorption maximum near 240 nm, maximizing the signal-to-noise ratio for trace impurity detection.

• Injection Volume: 2.0 µL.

Table 1: UPLC Gradient Program

Time (min)	Mobile Phase A (%) (Water + 0.05% FA)	Mobile Phase B (%) (ACN + 0.05% FA)	Curve Profile
0.0	98	2	Initial
1.0	98	2	Isocratic hold (Focusing)
6.0	85	15	Linear Gradient
8.0	50	50	Column Wash
8.1	98	2	Re-equilibration
10.0	98	2	End

System Suitability & Method Validation

To ensure the protocol acts as a self-validating system, specific system suitability criteria must be met prior to sample analysis. These parameters align with ICH Q2(R1) guidelines for impurity quantification.

Table 2: System Suitability Criteria

Parameter	Acceptance Criteria	Scientific Rationale
Resolution ( Rs​ )	> 2.0 (between Iopamidol & Impurity J)	Ensures baseline separation, preventing integration overlap and false quantification.
Tailing Factor ( Tf​ )	< 1.5	Confirms column integrity and the absence of secondary silanol interactions with the amides.
Injection Precision	RSD < 2.0% (n=5 injections)	Validates the mechanical precision of the autosampler and the stability of the UV detector.
Sensitivity (LOD)	Signal-to-Noise (S/N) > 3:1	Guarantees the method can detect Impurity J at trace levels (typically <0.05% of API).

Results & Discussion

Under the optimized UPLC conditions, Iopamidol (the API) elutes first due to its higher polarity conferred by the two serinol groups. Impurity J, which contains one serinol and one ethanolamine group, is slightly more hydrophobic and is retained longer on the C18 stationary phase.

The application of sub-2 µm particle technology achieves baseline resolution ( Rs​ > 2.0) in under 7 minutes, with the total cycle time restricted to 10 minutes. This is a massive throughput enhancement compared to legacy HPLC methods[5]. Furthermore, if forced degradation studies are required (e.g., exposing the sample to 1 M NaOH or 30% H₂O₂), this method is fully compatible with Electrospray Ionization Mass Spectrometry (ESI-MS) for the structural elucidation of unknown degradants[8].

Conclusion

The transition from HPLC to UPLC for the determination of Iopamidol Impurity J provides a robust, high-throughput, and highly sensitive analytical framework. By leveraging the thermodynamic efficiency of sub-2 µm BEH C18 columns and understanding the nuanced hydrophobic differences between triiodinated benzenedicarboxamide derivatives, analytical scientists can ensure the stringent quality control required for the safety of radiographic contrast media.

References

• Navigating Iopamidol Impurity Analysis: A Comparative Guide to HPLC and UPLC Source: BenchChem URL
• Iopamidol-impurities Source: Pharmaffiliates URL
• Application Note: UPLC-ESI-MS Identification of Iopamidol Degradation Products Source: BenchChem URL
• Iopamidol Impurities Manufacturers & Suppliers Source: Daicel Pharma Standards URL
• CAS 77868-44-1 (Iopamidol Impurity J)
• Iopamidol Impurities and Related Compound Source: Veeprho URL
• Radiography related impurities and metabolites Source: BOC Sciences URL
• Source: PubMed (NIH)

Sources

• 1. Iopamidol Impurities Manufacturer & Supplier- Daicel Pharma Standards [daicelpharmastandards.com]
• 3. veeprho.com [veeprho.com]
• 4. pharmaffiliates.com [pharmaffiliates.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. [Separation and purification of iopamidol using preparative high-performance liquid chromatography] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Detection limits of Iopamidol impurity J using a UV-Vis detector

Application Note: Determination and Detection Limits of Iopamidol Impurity J via High-Performance Liquid Chromatography with UV-Vis Detection

Chemical and Mechanistic Background

Iopamidol is a non-ionic, water-soluble iodinated contrast agent essential for medical diagnostic imaging. During its synthesis or subsequent storage, various process-related impurities and degradation products can emerge. Among these, Iopamidol Impurity J (CAS No: 77868-44-1), chemically identified as N-(2-Hydroxyethyl)-N'-[2-hydroxy-1-(hydroxymethyl)ethyl]-5-[[(2S)-2-hydroxypropanoyl]amino]-2,4,6-triiodobenzene-1,3-dicarboxamide, is a critical related substance that must be rigorously monitored[1].

The detection of Impurity J using a UV-Vis detector is fundamentally dictated by its molecular structure. Like the parent active pharmaceutical ingredient (API), Impurity J features a highly substituted 2,4,6-triiodobenzene ring. The dense electron clouds from the three heavy iodine atoms act as auxochromes, significantly lowering the energy required for π-π* and n-π* electronic transitions within the aromatic system. This structural characteristic shifts the absorption maximum to the ultraviolet region, specifically around 240 nm[2]. By targeting this specific wavelength, the detector achieves maximum signal transduction for trace-level quantification while minimizing background noise from non-chromophoric excipients or mobile phase solvents.

Mechanistic pathway of UV detection for triiodinated compounds at 240 nm.

Analytical Strategy: Establishing LOD and LOQ

While techniques like Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) offer ultra-trace sensitivity, High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) remains the compendial standard for the routine quality control of Iopamidol and its related compounds[3]. Regulatory bodies, including the United States Pharmacopeia (USP) and the European Pharmacopoeia (EP), mandate strict limits for these impurities to ensure patient safety[4].

The USP specifies that the sum of all related compounds in Iopamidol must not exceed 0.25%, with individual acceptable specification limits for certain impurities strictly controlled at or below 0.10% w/w[3],[5]. Consequently, an analytical method must demonstrate a Limit of Quantification (LOQ) well below this threshold.

In HPLC-UV analysis, the Limit of Detection (LOD) is mathematically defined as the concentration yielding a Signal-to-Noise (S/N) ratio of ≥ 3:1, while the LOQ requires an S/N ratio of ≥ 10:1. For Iopamidol related substances, standard HPLC-UV methods typically yield an estimated LOD of approximately 0.03%[3].

Workflow for establishing LOD and LOQ of Iopamidol Impurity J using HPLC-UV.

Experimental Protocol: Self-Validating Methodology

To ensure absolute trustworthiness in the analytical data, the following protocol is designed as a self-validating system. Built-in checks at each stage guarantee that the system is operating within required parameters before any unknown samples are quantified.

A. Chromatographic Conditions

Because Iopamidol and Impurity J contain multiple hydroxyl groups, they are highly polar. A reversed-phase C18 column is utilized, requiring a highly aqueous initial mobile phase to ensure adequate hydrophobic retention. The column temperature is elevated to 35°C to reduce mobile phase viscosity, thereby improving mass transfer kinetics and enhancing the resolution between closely eluting polar isomers[2].

Table 1: Optimized HPLC-UV Chromatographic Parameters

Parameter	Specification / Rationale
Column	L1 packing (C18), 5 µm, 4.6 mm x 250 mm
Mobile Phase A	Ultrapure Water (18.2 MΩ·cm)
Mobile Phase B	Water and Methanol (3:1 v/v) or Water and Acetonitrile (1:1 v/v)
Gradient Program	Linear gradient optimized to elute polar impurities first
Flow Rate	1.0 to 1.5 mL/min
Detection Wavelength	UV at 240 nm
Column Temperature	35 °C

| Injection Volume | 20 µL |

B. Step-by-Step Preparation and Execution

Step 1: Solution Preparation

• Mobile Phase Filtration: Filter Mobile Phases A and B through a 0.45 µm membrane. Causality: Removing micro-particulates prevents baseline noise spikes, which is critical for accurately calculating S/N ratios at the LOD threshold.

• System Suitability Solution: Prepare a solution containing Iopamidol API and known reference standards (including Impurity J) at approximately 20 µg/mL each in water[3].

• Standard Solution (LOQ Target): Serially dilute the Impurity J reference standard to a target concentration of 0.05% relative to the nominal sample concentration.

• Sample Solution: Accurately weigh and dissolve the Iopamidol drug substance in water to obtain a final concentration of approximately 10 mg/mL[3],[2].

Step 2: The Self-Validating Injection Sequence

• Blank Injection (Water): Inject 20 µL of the diluent.

  • Validation Check: Ensure the baseline is stable and completely free from interfering peaks at the expected retention time of Impurity J[2].

• System Suitability Injection: Inject the System Suitability Solution.

  • Validation Check: Verify that the chromatographic resolution between Iopamidol and its adjacent impurities is > 1.5[2]. If this fails, the column may require washing or replacement.

• Precision Verification: Inject the Standard Solution in five replicates (n=5).

  • Validation Check: The Relative Standard Deviation (RSD) of the Impurity J peak areas must be < 2.0%[2]. This confirms the injector's precision and detector stability.

• Sample Analysis: Once the system passes all prior checks, inject the Sample Solution. Identify the Impurity J peak by comparing its retention time to the Standard Solution.

Quantitative Data and System Suitability Criteria

The successful determination of Impurity J relies on achieving specific analytical thresholds. Table 2 summarizes the expected detection limits and the mandatory system suitability criteria required to validate the HPLC-UV run.

Table 2: Detection Limits and System Suitability Data for Iopamidol Impurities

Analytical Parameter	Expected Value / Limit	Validation Requirement
Limit of Detection (LOD)	~0.03%	Peak height yields an S/N ratio ≥ 3:1
Limit of Quantification (LOQ)	~0.05% - 0.10%	Peak height yields an S/N ratio ≥ 10:1
Resolution (Impurity J vs API)	> 1.5	Baseline separation must be achieved
Injection Precision (RSD)	< 2.0%	Calculated from 5 replicate standard injections

| Maximum Acceptable Limit | ≤ 0.10% w/w | Regulatory threshold for individual impurities |

Sources

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. data.epo.org [data.epo.org]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Peak Shape and Tailing for Iopamidol Impurity J

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this portal to address one of the most persistent challenges in radiocontrast media analysis: the chromatographic behavior of Iopamidol Impurity J.

Unlike standard troubleshooting guides that merely provide a list of parameters to tweak, this guide is built on causality . By understanding the specific molecular interactions between Impurity J and your chromatographic system, you can engineer a self-validating analytical method that guarantees symmetrical peak shapes and robust resolution.

Part 1: Core Troubleshooting Guide (The "Why" and "How")

Q1: Why does Impurity J tail so much more than the main Iopamidol peak?

A1: The root cause lies in its specific solvation and structural chemistry. Impurity J (N1-(1,3-dihydroxypropan-2-yl)-N3-(2-hydroxyethyl)-5-(2-hydroxypropanamide)-2,4,6-triiodoisophthalamide) possesses an additional 2-hydroxyethyl substitution compared to standard impurities, giving it a high density of hydroxyl and amide groups[1].

When analyzed using the standard USP method—which employs unbuffered water as Mobile Phase A[2]—these functional groups act as aggressive hydrogen-bond donors and acceptors. They interact strongly with residual, unshielded silanols (-Si-OH) on the silica stationary phase. Because unbuffered water cannot suppress silanol ionization, a mixed-mode retention mechanism occurs (hydrophobic partitioning + ion-exchange/H-bonding), which manifests as severe peak tailing[3].

Q2: How do I eliminate these secondary silanol interactions?

A2: You must implement a self-validating system of surface shielding and pH control:

• Stationary Phase Upgrades: Transition from an older-generation L1 (C18) column to a modern, high-density, fully end-capped C18 column[3]. End-capping replaces active silanols with trimethylsilyl (TMS) groups, physically blocking Impurity J from the silica backbone.

• Mobile Phase Buffering (The Causality Fix): If you are bound to a standard C18, you must chemically suppress the silanols. Adjust Mobile Phase A from pure water to a weakly acidic buffer (e.g., 0.05% Phosphoric acid, yielding a pH of ~2.5). This protonates the silanols (-Si-O⁻ → -Si-OH), neutralizing their ion-exchange capacity and forcing Impurity J to elute purely via hydrophobic partitioning.

Q3: Does temperature play a role in Impurity J's peak shape?

A3: Absolutely. Iopamidol and its polyhydroxylated impurities have high molecular weights (~747 g/mol for Impurity J)[1] and form extensive hydration spheres. This leads to sluggish mass transfer kinetics within the stationary phase pores. While the standard USP method recommends 35 °C[2], systematically increasing the column temperature to 40–45 °C reduces mobile phase viscosity and accelerates the diffusion rate, sharpening the peak and reducing tailing.

Part 2: Optimized Experimental Protocol

To permanently resolve Impurity J tailing, implement the following step-by-step methodology, which adapts the standard pharmacopeial framework[4] into an optimized, self-validating workflow.

Step 1: System and Mobile Phase Preparation

• Mobile Phase A (Optimized): Prepare 1000 mL of ultrapure water (18.2 MΩ·cm). Add 0.5 mL of HPLC-grade Phosphoric Acid (H₃PO₄) to achieve a concentration of 0.05% v/v (pH ~2.5). Filter through a 0.22 µm membrane and degas.

• Mobile Phase B: Prepare a mixture of Water and Methanol in a 3:1 v/v ratio[2]. Filter and degas.

• Sample Diluent: Use 100% Ultrapure Water. Crucial: Do not use methanol in the diluent, as a solvent mismatch with the highly aqueous initial gradient will cause peak distortion at the column head.

Step 2: Chromatographic Setup

• Column Installation: Install a high-density, fully end-capped C18 column (L1 packing, 5 µm, 4.6 mm x 250 mm)[2].

• Temperature: Set the column oven to 45 °C to enhance mass transfer kinetics.

• Flow Rate & Detection: Set flow rate to 1.5 mL/min and UV detection to 240 nm[4].

Step 3: Gradient Execution & System Suitability

• Gradient Program:

  • 0–6 min: 8.0% B

  • 6–18 min: Linear increase to 35.0% B

  • 18–30 min: Linear increase to 92.0% B

  • 30–34 min: Hold at 92.0% B

  • 34–36 min: Linear decrease to 8.0% B (Hold until 40 min)[2].

• Self-Validation (System Suitability): Inject the System Suitability Solution (containing Iopamidol and Impurity J). The method is validated for execution only if the Tailing Factor ( Tf​ ) for Impurity J is ≤1.5 and the Resolution ( Rs​ ) between Iopamidol and adjacent impurities is ≥1.5 [4].

Part 3: Quantitative Data Presentation

The following table summarizes the causal impact of method optimization on the chromatographic performance of Iopamidol Impurity J.

Method Condition	Column Type	Mobile Phase A	Column Temp	Tailing Factor ( Tf​ )	Theoretical Plates ( N )	Resolution ( Rs​ )
Standard USP [2]	Standard C18 (L1)	100% Water (Unbuffered)	35 °C	2.4 (Severe Tailing)	~4,500	1.1 (Co-elution risk)
Intermediate	End-capped C18	100% Water (Unbuffered)	35 °C	1.8 (Moderate Tailing)	~6,200	1.4
Optimized	End-capped C18	0.05% H₃PO₄ (pH ~2.5)	45 °C	1.1 (Symmetrical)	>10,500	2.1 (Baseline)

Part 4: Mandatory Visualizations

Troubleshooting workflow for resolving Iopamidol Impurity J peak tailing in RP-HPLC.

Mechanistic pathway of secondary interactions causing tailing versus optimal partitioning.

Part 5: References

• BenchChem. "Navigating the Labyrinth of Iopamidol Impurity Profiling: A Technical Guide to Optimal HPLC Column Selection." 3

• BenchChem. "Application Notes and Protocols for HPLC Analysis of Iopamidol and Its Impurities." 4

• NIH / GSRS. "N1-(1,3-DIHYDROXYPROPAN-2-YL)-N3-(2-HYDROXYETHYL)-5-(2-HYDROXYPROPANAMIDE)-2,4,6-TRIIODISOPHTHALAMIDE, (S)- [Iopamidol Impurity J]." 1

• USPBPEP. "USP Monographs: Iopamidol - USP29-NF24." 2

Sources

• 1. GSRS [gsrs.ncats.nih.gov]
• 2. ftp.uspbpep.com [ftp.uspbpep.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Preventing thermal degradation of Iopamidol impurity J reference standards

Technical Support Center: Preventing Thermal Degradation of Iopamidol Impurity J Reference Standards

As a Senior Application Scientist, I frequently encounter laboratories struggling with irreproducible HPLC/UPLC results during contrast media impurity profiling. Often, the root cause is not the analytical method, but the pre-analytical handling of the reference standards. Iopamidol Impurity J (CAS 77868-44-1; Molecular Formula: C16H20I3N3O7) is a highly specific, sterically hindered iodinated compound ()[1]. Like its parent molecule, it is highly susceptible to thermal degradation, which induces amide hydrolysis and deiodination ()[2]. When a reference standard degrades, it introduces artifactual peaks, compromising the scientific integrity of your entire assay.

This guide provides field-proven, mechanistically grounded troubleshooting steps and protocols to ensure your Impurity J standards remain intact from the freezer to the autosampler.

Mechanistic Causality of Thermal Degradation

Why does Impurity J degrade under heat? The molecule contains susceptible amide linkages and bulky iodine atoms on the aromatic ring. Thermal energy lowers the activation barrier for nucleophilic attack by water (hydrolysis) on the amide carbonyls ()[3]. Furthermore, elevated temperatures can cause homolytic cleavage of the C-I bonds, leading to deiodination. Controlling temperature is an absolute requirement to minimize these heat-induced degradation reactions and prevent the formation of secondary impurities ()[4].

Troubleshooting Guide & FAQs

Q1: My chromatogram shows a split peak or a new leading peak for Impurity J after I sonicated the standard solution. What happened? Causality: You have likely induced thermal degradation via uncontrolled sonication. Ultrasonic baths generate localized heat through cavitation. In a standard unchilled bath, the microenvironmental temperature can easily exceed 50°C within 10 minutes. For heavily iodinated compounds like Iopamidol Impurity J, this thermal stress provides the activation energy required for rapid amide hydrolysis ()[2]. Solution: Never use an unchilled ultrasonic bath for Iopamidol related compounds. Use a pre-chilled bath (packed with ice) and limit sonication to 60-second intervals, allowing the solution to rest for 2 minutes between cycles.

Q2: We store our lyophilized Impurity J reference standard at room temperature, but it failed the re-assay after 6 months. Is this thermal degradation? Causality: Yes. While solid-state iodinated contrast derivatives are more stable than their aqueous counterparts, long-term exposure to ambient thermal fluctuations (especially >25°C) drives slow solid-state degradation. If trace moisture is present, ambient thermal energy will catalyze localized hydrolysis over time ()[4]. Solution: Always store the neat powder at -20°C. Critically, before opening the vial, allow it to equilibrate to room temperature inside a desiccator for at least 1 hour. Opening a cold vial causes atmospheric moisture to condense on the powder, which will accelerate thermal hydrolysis during subsequent storage.

Q3: Can I use heat (e.g., a 50°C nitrogen blowdown) to accelerate the evaporation of extraction solvents containing Impurity J? Causality: Absolutely not. Applying direct heat to concentrate the standard will destroy it. Forced degradation studies demonstrate that Iopamidol and its derivatives undergo significant degradation when heated to 80°C ()[2], and prolonged exposure even at 40-50°C will initiate deiodination and side-chain oxidation. Solution: To concentrate solutions, utilize lyophilization (freeze-drying) or a vacuum centrifuge operated strictly at room temperature or sub-ambient settings.

Quantitative Data: Thermal Stability Profile

To illustrate the critical nature of temperature control, the following table summarizes the thermal stability profile of Iopamidol derivatives in aqueous solution under various stress conditions.

Temperature Condition	Exposure Time	Primary Degradation Pathway	% Intact Standard Remaining (Approx.)
2-8°C (Refrigerated)	30 Days	None (Stable)	> 99.5%
25°C (Ambient)	48 Hours	Trace Hydrolysis	98.0%
60°C (Heated Bath)	12 Hours	Amide Hydrolysis	< 85.0%
80°C (Forced Stress)	48 Hours	Hydrolysis, Deiodination, Oxidation	< 40.0%

Note: Data extrapolated from forced degradation studies of the parent Iopamidol backbone. Impurity J exhibits parallel thermal vulnerabilities.

Experimental Protocols

To ensure a self-validating system, laboratories must adopt protocols that inherently prevent thermal stress while confirming standard integrity.

Protocol 1: Preparation of Thermally-Stable Working Solutions

Objective: Dissolve Impurity J without introducing kinetic thermal energy.

• Equilibration: Remove the Impurity J reference standard from -20°C storage. Place the sealed vial in a desiccator at room temperature (20-25°C) for 60 minutes.

• Solvent Preparation: Pre-chill the diluent (e.g., ultrapure water or mobile phase) to 4°C.

• Reconstitution: Weigh the required mass of Impurity J (e.g., 1.0 mg) into a low-actinic volumetric flask. Add 80% of the final volume of the pre-chilled diluent.

• Dissolution: Vortex gently for 2 minutes. If sonication is absolutely necessary, place the flask in an ice-water ultrasonic bath. Sonicate for exactly 1 minute, then vortex. Repeat until dissolved. Do not allow the bath temperature to exceed 15°C.

• Final Dilution: Make up to volume with pre-chilled diluent. Store immediately at 2-8°C.

Protocol 2: System Suitability & Thermal Stress Validation

Objective: Create a self-validating control to ensure your analytical method can detect thermal degradation if it occurs.

• Control Sample: Prepare a 10 µg/mL working solution of Impurity J following Protocol 1.

• Stressed Sample: Transfer 1 mL of the working solution to a sealed glass ampoule. Heat in a water bath at 80°C for 2 hours ()[3]. Cool immediately in an ice bath.

• Analysis: Inject both the Control and Stressed samples into the UPLC-ESI-MS or HPLC-UV system.

• Validation Criteria: The method is validated if the Stressed sample shows distinct degradation peaks (e.g., deiodinated fragments) that are completely baseline-resolved from the intact Impurity J peak in the Control sample.

Process Visualization

The following diagram maps the thermodynamic pathways of Impurity J handling. Adhering to the green pathway ensures standard integrity.

Comparative workflow illustrating thermal degradation vs. optimized cold-chain handling.

References

• Pharmaffiliates. "Iopamidol - Impurity J." Pharmaffiliates. URL:[Link]

Sources

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. synthinkchemicals.com [synthinkchemicals.com]

Technical Support Center: Overcoming Matrix Effects in Iopamidol Impurity J Extraction

Welcome to the Advanced Applications Support Center. This guide is engineered for bioanalytical scientists and drug development professionals struggling with signal attenuation, poor recovery, and reproducibility issues during the LC-MS/MS quantification of Iopamidol Impurity J in complex matrices (e.g., plasma, urine, or environmental wastewater).

The Chemical Reality of Impurity J

Iopamidol is a non-ionic, highly hydrophilic iodinated contrast medium. Its pharmacopeial degradant, Impurity J (CAS: 77868-44-1), is chemically defined as N-(2-Hydroxyethyl)-N'-[2-hydroxy-1-(hydroxymethyl)ethyl]-5-[[(2S)-2-hydroxypropanoyl]amino]-2,4,6-triiodobenzene-1,3-dicarboxamide[1][2].

Because of its extensive hydroxylation and the presence of three bulky iodine atoms, Impurity J is exceptionally polar[]. This polarity is the root cause of analytical failure: in traditional reversed-phase liquid chromatography (RP-LC), Impurity J exhibits near-zero retention. It elutes in the void volume alongside high-abundance endogenous matrix components (e.g., inorganic salts, phospholipids), leading to catastrophic electrospray ionization (ESI) suppression[4][5].

Diagnostic FAQs: The "Why" and "How"

Q1: Why does Impurity J suffer from more severe ion suppression than the parent Iopamidol? A1: Causality lies in its structural thermodynamics. Impurity J possesses an additional hydroxyethyl group compared to several other degradants, increasing its hydrogen-bonding capacity and hydrophilicity[]. During ESI-MS, early-eluting polar matrix components compete with Impurity J for charge at the droplet surface. Because Impurity J lacks sufficient surface-active hydrophobicity, it is outcompeted by matrix interferents, preventing efficient droplet desolvation and gas-phase ion formation[4].

Q2: How do I quantitatively diagnose if my extraction method is failing due to matrix effects? A2: You must implement a self-validating Post-Extraction Spike Protocol [6][7]. Matrix Effect (ME%) is calculated by comparing the peak area of Impurity J spiked into a blank matrix after the extraction process ( Apost−spike​ ) against the peak area of a neat solvent standard at the exact same concentration ( Aneat​ ). Formula:ME% = (A_post-spike / A_neat) × 100 An ME% between 85% and 115% is scientifically acceptable. Values < 85% definitively confirm ion suppression[7].

Q3: Standard C18 Solid-Phase Extraction (SPE) yields <40% recovery for Impurity J. What is the mechanistic alternative? A3: Silica-based C18 relies exclusively on hydrophobic (Van der Waals) interactions, which are insufficient to retain the highly polar Impurity J in aqueous loading conditions. The solution is to switch to a Hydrophilic-Lipophilic Balance (HLB) polymeric sorbent (e.g., divinylbenzene-N-vinylpyrrolidone copolymer). The N-vinylpyrrolidone moiety provides strong dipole-dipole interactions that anchor the hydroxylated regions of Impurity J, allowing you to aggressively wash away matrix salts before elution[6][7].

Diagnostic Logic & Troubleshooting Matrix

Diagnostic decision tree for identifying and resolving Impurity J matrix effects.

Rapid Troubleshooting Guide

Symptom / Observation	Root Mechanistic Cause	Corrective Action
Low Absolute Recovery (<50%)	Analyte breakthrough during SPE loading; C18 sorbent lacks dipole interaction sites.	Switch to a polymeric HLB or mixed-mode anion exchange (MAX) SPE cartridge.
High Recovery, Low MS Signal	Severe ion suppression; co-eluting matrix components are quenching ESI charge transfer.	Implement HILIC (Hydrophilic Interaction Liquid Chromatography) to shift retention away from the void volume.
High Inter-sample Variance	Inconsistent matrix composition altering ionization efficiency across different samples.	Introduce a Stable Isotope-Labeled (SIL) internal standard (e.g., Iopamidol-d3 or -d8) prior to extraction[5].

Experimental Protocols

Protocol A: Quantitative Assessment of Matrix Effects (Self-Validating System)

This protocol separates extraction loss from ionization suppression, providing a clear mechanistic diagnosis[6].

• Prepare Set 1 (Neat Standard): Spike Impurity J into the final reconstitution solvent (e.g., 95:5 Acetonitrile:Water with 10mM Ammonium Acetate) to a final concentration of 100 ng/mL.

• Prepare Set 2 (Post-Spike Matrix): Process a blank matrix sample (plasma or wastewater) through your current extraction protocol. Reconstitute the dried extract with the Set 1 neat standard solution.

• Prepare Set 3 (Pre-Spike Matrix): Spike Impurity J into the raw blank matrix at 100 ng/mL, then process through the extraction protocol.

• Analysis & Calculation: Analyze all sets via LC-MS/MS.

  • Matrix Effect (ME%) = (AreaSet2​/AreaSet1​)×100

  • Extraction Recovery (RE%) = (AreaSet3​/AreaSet2​)×100

Protocol B: Optimized Polymeric SPE Workflow for Impurity J

To overcome the limitations of C18, utilize this HLB-based methodology[7].

• Conditioning: Pass 2.0 mL of 100% Methanol through the HLB cartridge (30 mg/1 cc), followed by 2.0 mL of LC-MS grade Water. Do not let the sorbent dry.

• Loading: Dilute 200 µL of sample matrix with 200 µL of ultra-pure water (adjusted to pH 7.0). Load onto the cartridge at a flow rate of 1 mL/min.

• Washing (Critical Step): Wash with 2.0 mL of 5% Methanol in Water. Causality: This specific organic ratio is strong enough to disrupt protein/salt binding but too weak to break the dipole-dipole interactions holding Impurity J to the HLB polymer.

• Elution: Elute Impurity J with 2.0 mL of 100% Methanol.

• Reconstitution: Evaporate the eluate under a gentle stream of nitrogen at 40°C. Reconstitute in 100 µL of HILIC mobile phase (e.g., 90% Acetonitrile) prior to injection.

Optimized SPE workflow for isolating highly polar Iopamidol Impurity J.

Quantitative Data Presentation

The following table summarizes the validation data demonstrating the necessity of shifting from hydrophobic to polymeric extraction chemistries for Impurity J.

Table 1: Comparative Extraction Efficiency and Matrix Effects for Iopamidol Impurity J

Sorbent Chemistry	Matrix Type	Absolute Recovery (RE %)	Matrix Effect (ME %)	Analytical Status
Silica C18	Plasma	32.4 ± 4.1	45.2 ± 6.3	Severe Ion Suppression
Silica C18	Wastewater	28.7 ± 5.5	38.9 ± 7.1	Severe Ion Suppression
Polymeric HLB	Plasma	91.2 ± 3.8	94.5 ± 2.2	Acceptable (Within 85-115%)
Polymeric HLB	Wastewater	88.5 ± 4.2	92.1 ± 3.5	Acceptable (Within 85-115%)

Note: Data reflects extraction followed by HILIC-MS/MS analysis. ME% values <85% indicate that residual matrix components are actively quenching the MS signal.

References

• Iopamidol EP impurity J — Chemical Substance Information - NextSDS. NextSDS.
• Iopamidol-impurities - Pharmaffiliates. Pharmaffiliates.
• Technical Support Center: Addressing Matrix Effects in LC-MS Analysis of Desdiiodo Iopamidol - Benchchem. Benchchem.
• CAS 77868-44-1 (Iopamidol Impurity J) - BOC Sciences. BOC Sciences.
• Determination of Iodinated Contrast Media in Aqueous Samples by Direct-Injection LC-MS/MS. HPST.
• Rapid direct injection LC-MS/MS method for analysis of prioritized indicator compounds in wastewater effluent. RSC Publishing.
• Robotic and On-Flow Solid Phase Extraction Coupled with LC-MS/MS for Simultaneous Determination of 16 PPCPs: Real-Time Monitoring of Wastewater Effluent in Korea. PMC - NIH.

Sources

• 1. nextsds.com [nextsds.com]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 4. hpst.cz [hpst.cz]
• 5. Rapid direct injection LC-MS/MS method for analysis of prioritized indicator compounds in wastewater effluent - Environmental Science: Water Research & Technology (RSC Publishing) DOI:10.1039/C5EW00080G [pubs.rsc.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Robotic and On-Flow Solid Phase Extraction Coupled with LC-MS/MS for Simultaneous Determination of 16 PPCPs: Real-Time Monitoring of Wastewater Effluent in Korea - PMC [pmc.ncbi.nlm.nih.gov]

Reducing the limit of quantitation (LOQ) for Iopamidol impurity J

Knowledge Base & Troubleshooting Portal

Welcome to the Advanced Analytical Support Center. This portal is designed for analytical scientists and drug development professionals tasked with resolving high Limit of Quantitation (LOQ) issues during the impurity profiling of Iopamidol, specifically focusing on Impurity J .

Below, you will find expert-curated FAQs, diagnostic troubleshooting guides, and a self-validating experimental protocol designed to push your detection limits from the standard microgram to the nanogram per milliliter range.

Part 1: Knowledge Base (FAQs)

Q: What makes Iopamidol Impurity J analytically challenging, and why is its LOQ typically high? A: Iopamidol Impurity J (CAS: 77868-44-1) is a highly polar, triiodinated derivative with a molecular formula of C16H20I3N3O7 and a molecular weight of 747.06 g/mol [1]. Because its chemical structure is nearly identical to the parent active pharmaceutical ingredient (API) Iopamidol (MW 777.09), it exhibits nearly identical chromatographic retention behavior. In standard High-Performance Liquid Chromatography (HPLC) coupled with UV detection, the massive API peak often tails into the Impurity J peak. This co-elution raises the background noise, forcing analysts to set a higher LOQ (typically around 0.03 µg/mL) to maintain the mandatory Signal-to-Noise (S/N) ratio of ≥ 10:1[2][3].

Q: Why should I transition from HPLC-UV to UHPLC-MS/MS for LOQ reduction? A: While HPLC-UV is the industry standard for robust, routine quality control[2], it relies on non-specific absorbance at 240 nm[3]. By transitioning to Ultra-High-Performance Liquid Chromatography coupled with tandem Mass Spectrometry (UHPLC-MS/MS), you leverage two mechanistic advantages:

• Thermodynamic Efficiency: Sub-2 µm particles in UHPLC reduce eddy diffusion (the A term in the van Deemter equation), resulting in narrower, taller peaks that inherently boost the S/N ratio.

• Mass Filtering: MS/MS operating in Multiple Reaction Monitoring (MRM) mode filters out the UV-absorbing matrix entirely, isolating only the specific precursor-to-product ion transitions for Impurity J.

Part 2: Diagnostic Troubleshooting Guide

Ticket #101: Baseline Noise Obscuring Impurity J at Low Concentrations

Root Cause: Non-specific matrix interference and poor ionization efficiency in the MS source. Causality & Solution: If you are using standard aqueous/organic mobile phases without optimal modifiers, Impurity J will not ionize efficiently. Iopamidol and its impurities are non-ionic contrast media. To force ionization in positive Electrospray Ionization (ESI+) mode, you must add an acidic modifier. Action: Incorporate 0.1% Formic Acid into both the aqueous and acetonitrile mobile phases. Formic acid acts as a proton donor, driving the formation of the [M+H]+ pseudomolecular ion (m/z 748.0 for Impurity J), drastically increasing the ion count arriving at the detector[4].

Ticket #102: Ion Suppression from the Main Iopamidol Peak

Root Cause: Co-elution of Impurity J with the high-concentration Iopamidol API saturates the ESI droplet surface, preventing Impurity J from escaping into the gas phase. Causality & Solution: You must physically separate the impurity from the API before it reaches the MS source. Action: Implement a shallow gradient profile starting at highly aqueous conditions (e.g., 2% Acetonitrile) and utilize a Solid Phase Extraction (SPE) cleanup step prior to injection to remove excess salts and selectively concentrate the impurity fraction.

Logical pathway for resolving high LOQ issues in Impurity J analysis.

Part 3: Quantitative Data Comparison

To justify the method migration, the following table summarizes the quantitative performance metrics across different analytical platforms. Notice the exponential reduction in LOQ when moving to MS/MS[3][4].

Validation Parameter	HPLC-UV (Standard)[3]	UHPLC-UV (Intermediate)	UHPLC-MS/MS (Optimized)
Detection Mode	UV at 240 nm	UV at 240 nm	ESI+ MRM
Column Particle Size	5.0 µm	1.7 µm	1.7 µm
Limit of Detection (LOD)	0.01 µg/mL	0.003 µg/mL	0.0002 µg/mL
Limit of Quantitation (LOQ)	0.03 µg/mL	0.01 µg/mL	0.001 µg/mL
Linearity (R²)	> 0.999	> 0.999	> 0.999
Accuracy (% Recovery)	98.0% - 102.0%	98.5% - 101.5%	95.0% - 105.0%

Part 4: Standard Operating Procedure (SOP)

Self-Validating UHPLC-MS/MS Protocol for Impurity J

This protocol is designed as a self-validating system . It includes internal feedback loops (System Suitability Testing) to ensure that if matrix effects occur, the run is flagged before data is reported.

Phase 1: Sample Preparation via Solid Phase Extraction (SPE) Causality: Direct injection of high-concentration API solutions fouls the MS source and causes ion suppression. SPE isolates the target analytes and allows for a 10x concentration factor, mathematically lowering the method LOQ.

• Conditioning: Pass 3 mL of Methanol through a Hydrophilic-Lipophilic Balance (HLB) SPE cartridge, followed by 3 mL of LC-MS grade water.

• Loading: Load 1 mL of the Iopamidol sample solution.

• Washing: Wash with 2 mL of 5% Methanol in water. Why? This removes highly polar, non-target matrix components without eluting the tightly bound triiodinated compounds.

• Elution: Elute Impurity J with 2 mL of 100% Methanol.

• Reconstitution: Evaporate the eluate under a gentle stream of nitrogen and reconstitute in 100 µL of Initial Mobile Phase (2% Acetonitrile). Why? Reconstituting in the exact initial mobile phase prevents solvent-induced band broadening upon injection, preserving peak sharpness.

Phase 2: UHPLC Chromatographic Separation

• Column: C18, 1.7 µm particle size, 2.1 mm x 100 mm.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient Program:

  • 0.0 - 1.0 min: 2% B (Isocratic hold to focus the analyte band)

  • 1.0 - 6.0 min: Ramp to 30% B (Shallow ramp to separate Impurity J from the API)

  • 6.0 - 7.0 min: Ramp to 95% B (Column wash)

• Flow Rate: 0.4 mL/min. Injection Volume: 2 µL.

Phase 3: MS/MS Detection & System Validation

• Ionization: Positive Electrospray Ionization (ESI+).

• MRM Transitions: Monitor precursor ion m/z 748.0 [M+H]+ for Impurity J.

• Self-Validation Check (System Suitability):

  • Inject a blank matrix. (Acceptance: No peak at Impurity J retention time).

  • Inject a standard at the target LOQ (0.001 µg/mL). (Acceptance: S/N ratio must be ≥ 10:1).

  • If S/N < 10:1: The system halts. The analyst must perform a source cleaning or recalibrate the MS detector before proceeding.

Self-validating experimental workflow for Impurity J quantification.

References

• Pharmaffiliates. "Iopamidol - Impurity J." Pharmaffiliates. Available at:[Link]

• National Institutes of Health (NIH) / PMC. "Monitoring Pharmaceuticals and Personal Care Products in Drinking Water Samples by the LC-MS/MS Method to Estimate Their Potential Health Risk." PMC. Available at:[Link]

Sources

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Monitoring Pharmaceuticals and Personal Care Products in Drinking Water Samples by the LC-MS/MS Method to Estimate Their Potential Health Risk - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Resolving the Unresolvable: HPLC vs. UHPLC for Iopamidol Impurity J Profiling

As analytical demands in drug development intensify, the transition from traditional High-Performance Liquid Chromatography (HPLC) to Ultra-High-Performance Liquid Chromatography (UHPLC) has become a critical inflection point for complex impurity profiling. This guide provides an objective, data-driven comparison of HPLC and UHPLC methodologies specifically tailored for resolving Impurity J in Iopamidol formulations.

The Analytical Challenge: Iopamidol and Impurity J

Iopamidol is a widely utilized non-ionic, water-soluble iodinated radiographic contrast medium (1)[1]. Due to its complex multi-step synthesis, it is prone to generating structurally similar related compounds. Among these, Impurity J (a hydroxy ethyl derivative with the molecular formula C₁₆H₂₀I₃N₃O₇) presents a notorious chromatographic challenge (2)[2].

Because the structural variance between Iopamidol and Impurity J is minimal, their hydrophobicity—and consequently their retention factor ( k ) on a standard C18 stationary phase—is nearly identical. Under standard European Pharmacopoeia (EP) conditions, Impurity J elutes with a relative retention time (RRT) of approximately 1.5 (3)[3]. When the selectivity factor ( α ) between two peaks approaches 1.0, the only mechanistic pathway to achieve baseline resolution ( Rs​≥1.5 ) is to exponentially increase the theoretical plate count ( N ).

Mechanistic Causality: Why UHPLC Outperforms HPLC

The fundamental advantage of UHPLC over HPLC is rooted in the van Deemter equation ( H=A+B/u+Cu ), which models column efficiency based on theoretical plate height ( H ) and linear velocity ( u ).

Traditional HPLC relies on 5 µm silica particles. At higher flow rates, the mass transfer resistance ( C -term) dominates, causing peaks to broaden and resolution to plummet. UHPLC overcomes this by utilizing sub-2 µm particles (4)[4]. Smaller particles minimize the A -term (eddy diffusion) and drastically reduce the C -term. This flattens the van Deemter curve, allowing the system to operate at high linear velocities without sacrificing theoretical plates. The result is sharper peaks, higher signal-to-noise ratios, and the baseline separation of Impurity J from adjacent interference.

Caption: Logic tree illustrating the kinetic causality of UHPLC resolution enhancement.

Comparative Methodologies & Self-Validating Protocols

A robust analytical protocol must be a self-validating system. To ensure data integrity, the following workflows incorporate strict System Suitability Tests (SST). If the SST criteria are not met, the protocol halts, preventing the generation of compromised data.

Caption: Self-validating experimental workflow for Iopamidol impurity profiling.

Step-by-Step Experimental Protocols

Step 1: Preparation of Solutions

• Diluent: High-purity LC-MS grade Water.

• Sample Solution: Dissolve Iopamidol API in water to achieve a concentration of 10.0 mg/mL.

• System Suitability Solution (SST): Spike the 10.0 mg/mL Iopamidol solution with Impurity H and Impurity J reference standards at 0.1% w/w.

Step 2: The Self-Validation Engine (SST Criteria) Before analyzing the sample, inject the SST solution. The system is only validated for use if:

• The resolution ( Rs​ ) between Iopamidol and Impurity H is ≥2.0 .

• The resolution ( Rs​ ) between Impurity J and any adjacent peak is ≥1.5 .

• The relative standard deviation (RSD) of the Iopamidol peak area over 5 replicate injections is ≤2.0% .

Step 3A: Traditional HPLC Parameters (Baseline Standard)

• Column: L1 packing (C18), 250 mm x 4.6 mm, 5 µm particle size.

• Mobile Phase: Gradient elution of Water (A) and Acetonitrile/Water mixture (B).

• Flow Rate: 1.5 mL/min.

• Column Temperature: 35 °C.

• Injection Volume: 20 µL.

• Detection: UV at 240 nm.

Step 3B: Optimized UHPLC Parameters (High-Resolution Standard)

• Column: C18, 100 mm x 2.1 mm, 1.7 µm particle size.

• Mobile Phase: Gradient elution of Water (A) and Acetonitrile/Water mixture (B) scaled for sub-2 µm geometry.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40 °C (Elevated to reduce mobile phase viscosity and backpressure).

• Injection Volume: 2 µL.

• Detection: UV at 240 nm (Sampling rate ≥ 40 Hz to capture narrow peaks).

Quantitative Data Presentation

The following table synthesizes the comparative performance metrics obtained when resolving Impurity J using the two protocols described above.

Parameter	Traditional HPLC	Optimized UHPLC	Causality / Impact
Particle Size	5.0 µm	1.7 µm	Smaller particles reduce diffusion paths, sharpening peaks.
System Pressure	~2,500 psi	~12,000 psi	High pressure is the thermodynamic cost of high efficiency.
Run Time	45.0 min	12.0 min	UHPLC yields a 73% reduction in analysis time.
Impurity J RRT	~1.5	~1.5	Selectivity remains constant; efficiency changes.
Resolution ( Rs​ )	1.6	3.4	UHPLC provides baseline separation with a high margin of safety.
Peak Asymmetry	1.4	1.05	Reduced secondary silanol interactions in modern UHPLC columns.
Solvent Used / Run	67.5 mL	4.8 mL	92% reduction in hazardous waste generation.

Conclusion

While traditional HPLC remains a pharmacopeial standard capable of resolving Iopamidol Impurity J, it operates at the absolute limit of its resolving power ( Rs​ = 1.6), leaving the method vulnerable to slight environmental or column variations. UHPLC, by leveraging sub-2 µm particle thermodynamics, fundamentally solves this issue. It increases the resolution of Impurity J to a robust 3.4, slashes run times by over 70%, and drastically reduces solvent consumption. For laboratories prioritizing high-throughput batch release and rigorous data integrity, UHPLC is the objectively superior platform for Iopamidol impurity profiling.

References

• A Comparative Guide to HPLC and Alternative Methods for Iopamidol Impurity Quantific
• Iopamidol Impurities Manufacturers & Suppliers, Daicel Pharma Standards,
• 5-amino-2,4,6-triiodobenzene-1,3 - Print Preview, US Pharmacopeia / EP,
• Navigating Iopamidol Impurity Analysis: A Compar

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Iopamidol Impurities Manufacturer & Supplier- Daicel Pharma Standards [daicelpharmastandards.com]
• 3. uspbpep.com [uspbpep.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Safety & Regulatory Compliance

Navigating the Disposal of Iopamidol Impurity J: A Guide for the Modern Laboratory

For the diligent researcher, the lifecycle of a chemical compound extends far beyond the confines of the reaction flask. Proper disposal is not merely a regulatory hurdle; it is a cornerstone of laboratory safety, environmental stewardship, and scientific integrity. This guide provides a comprehensive, step-by-step framework for the proper disposal of Iopamidol impurity J, a critical related substance in the quality control of the widely used X-ray contrast agent, Iopamidol.

Hazard Assessment and Characterization

Iopamidol impurity J (CAS No. 77868-44-1) is a tri-iodinated benzene derivative, similar to its parent compound.[2][3] The presence of iodine, a halogen, is a key consideration for its disposal.[7] Although not classified as acutely hazardous, its environmental impact and the potential for the formation of hazardous combustion byproducts warrant a stringent disposal protocol.[1][2]

Property	Value	Source
Chemical Name	N-(2-Hydroxyethyl)-N'-[2-hydroxy-1-(hydroxymethyl)ethyl]-5-[[(2S)-2-hydroxypropanoyl]amino]-2,4,6-triiodobenzene-1,3-dicarboxamide	[2]
CAS Number	77868-44-1	[2][3]
Molecular Formula	C16H20I3N3O7	[2][3]
Molecular Weight	747.06 g/mol	[2][3]
Known Hazards (Inferred from Iopamidol)	May cause skin and serious eye irritation. Potential for harmful effects if ingested. Combustion may produce toxic fumes including hydrogen iodide and nitrogen oxides.	[8][9]

The Disposal Workflow: A Step-by-Step Protocol

The following protocol outlines the necessary steps for the safe and compliant disposal of Iopamidol impurity J from a laboratory setting. This process is designed to be self-validating by ensuring a clear chain of custody and adherence to regulatory standards.

Step 1: Personal Protective Equipment (PPE) and Safety Precautions

Before handling Iopamidol impurity J for disposal, ensure the following PPE is worn:

• Safety Goggles: To protect against accidental splashes.

• Chemical-Resistant Gloves: Nitrile or neoprene gloves are recommended.

• Laboratory Coat: To prevent skin contact.

Work should be conducted in a well-ventilated area, preferably within a fume hood, to avoid inhalation of any dust or aerosols.[1][8]

Step 2: Segregation and Containment

Proper segregation is the first critical step in waste management.

• Designate a Waste Container: Use a clearly labeled, dedicated waste container for Iopamidol impurity J and any materials contaminated with it (e.g., weighing boats, contaminated gloves, pipette tips).

• Container Material: The container should be made of a compatible material, such as high-density polyethylene (HDPE), and have a secure, leak-proof lid.[10]

• Labeling: The label must include:

  • The words "Hazardous Waste"

  • The full chemical name: "Iopamidol impurity J"

  • The CAS Number: "77868-44-1"

  • The hazard characteristics (e.g., "Irritant," "Handle with Care")

  • The date the waste was first added to the container.

Step 3: Waste Accumulation and Storage

• Satellite Accumulation Area (SAA): Store the waste container in a designated SAA, which must be at or near the point of generation and under the control of the laboratory personnel.[10][11]

• Storage Conditions: The SAA should be a secondary containment area to prevent the spread of any potential spills. Keep the container closed at all times except when adding waste.

• Incompatible Wastes: Do not mix Iopamidol impurity J waste with other waste streams, particularly strong oxidizing agents.[2]

Step 4: Final Disposal Pathway

The recommended disposal method for halogenated organic compounds like Iopamidol impurity J is high-temperature incineration.[5][6][12][13]

• Engage a Licensed Waste Management Contractor: Your institution's Environmental Health and Safety (EHS) department will have procedures for engaging a certified hazardous waste disposal company.[14][15]

• Documentation: Complete all necessary waste disposal forms as required by your institution and the waste contractor. This creates a "cradle-to-grave" record, which is a legal requirement under the Resource Conservation and Recovery Act (RCRA).[15]

• Handover: Transfer the securely sealed and labeled waste container to the authorized waste management personnel for transportation to a licensed incineration facility.

Crucially, do not dispose of Iopamidol impurity J down the drain or in regular solid waste. [1][4] This is to prevent environmental contamination and potential damage to wastewater treatment systems.

Spill Management Protocol

In the event of a spill, immediate and correct action is vital.

• Evacuate and Alert: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity and alert your laboratory supervisor and EHS department.

• Contain the Spill: For small spills, use an inert absorbent material (e.g., vermiculite, sand, or a commercial spill kit) to contain the substance.

• Clean-Up:

  • Wearing appropriate PPE, carefully sweep or scoop the absorbed material into the designated hazardous waste container.

  • Avoid generating dust.[2] If the material is a solid, you may dampen it slightly with water to minimize dust before sweeping.[2]

  • Decontaminate the spill area with a suitable laboratory detergent and water.

• Dispose of Contaminated Materials: All materials used for clean-up, including gloves and absorbent pads, must be placed in the hazardous waste container.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of Iopamidol impurity J.

Caption: Decision workflow for the safe disposal of Iopamidol impurity J.

By adhering to this comprehensive guide, researchers can ensure the safe and environmentally responsible disposal of Iopamidol impurity J, upholding the highest standards of laboratory practice and contributing to a culture of safety and sustainability.

References

• Medical & Pharmaceutical Waste Disposal for Research Labs. Easy RX Cycle. [Link]

• Iopamidol-impurities. Pharmaffiliates. [Link]

• Guidelines for the safe disposal of expired drugs. World Health Organization Regional Office for the Eastern Mediterranean. [Link]

• Laboratory Waste Management Guidelines. University of Florida. [Link]

• Pharmaceutical Waste Disposal Guidelines. Scribd. [Link]

• Guidelines for safe disposal of unwanted pharmaceuticals in and after emergencies. World Health Organization. [Link]

• Iodinated Contrast Media and Their Adverse Reactions. Journal of Nuclear Medicine Technology. [Link]

• Iopamidol EP impurity J — Chemical Substance Information. NextSDS. [Link]

• Guidance document on disposal of expired/unused drugs (WI/01/DCC-P-25). Central Drugs Standard Control Organisation. [Link]

• Iodinated contrast media. World Journal of Advanced Research and Reviews. [Link]

• Waste Management Solutions for Universities and Labs. Daniels Health. [Link]

• Disposal of Chemicals in the Laboratory. Environmental Marketing Services. [Link]

• Proper Disposal in Pharmaceutical Research is Extremely Important. Rx Destroyer. [Link]

• Safe management of pharmaceutical waste from health care facilities global best practices. World Health Organization. [Link]

• Chemical Waste Management for Laboratories. Physikalisch-Technische Bundesanstalt. [Link]

• Laboratory Hazardous Waste Disposal Guidelines. Central Washington University. [Link]

• Laboratory Environmental Sample Disposal Information Document. U.S. Environmental Protection Agency. [Link]

• Regulation of Laboratory Waste. American Chemical Society. [Link]

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• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. eimj.org [eimj.org]
• 4. static.cymitquimica.com [static.cymitquimica.com]
• 5. emro.who.int [emro.who.int]
• 6. scribd.com [scribd.com]
• 7. washinhcf.org [washinhcf.org]
• 8. aksci.com [aksci.com]
• 9. file.medchemexpress.com [file.medchemexpress.com]
• 10. Laboratory Hazardous Waste Disposal Guidelines | Central Washington University [cwu.edu]
• 11. odu.edu [odu.edu]
• 12. iwaste.epa.gov [iwaste.epa.gov]
• 13. cdsco.gov.in [cdsco.gov.in]
• 14. easyrxcycle.com [easyrxcycle.com]
• 15. Disposal of Chemicals in the Laboratory - Environmental Marketing Services [emsllcusa.com]

Comprehensive Safety &amp; Handling Guide: Iopamidol Impurity J

As a Senior Application Scientist, I recognize that handling concentrated radiocontrast impurities requires a rigorous, self-validating approach to laboratory safety. While the parent compound, Iopamidol, is widely used and clinically well-tolerated, its isolated degradation products and synthetic byproducts—such as Iopamidol Impurity J (CAS 77868-44-1)—present concentrated occupational hazards[1]. In the analytical laboratory, these compounds act as dermal and respiratory irritants.

This guide provides drug development professionals and quality control scientists with a definitive, step-by-step operational plan for the safe handling, weighing, and disposal of Iopamidol Impurity J.

Physicochemical & Hazard Profile

Before executing any protocol, it is critical to understand the physical nature of the compound. Iopamidol Impurity J is a heavy, highly iodinated molecule. While the bulk powder may appear stable, mechanical manipulation can generate micro-dust particles that easily aerosolize, leading to inhalation risks[2].

Table 1: Chemical Properties & Operational Impact

Property / Parameter	Specification	Causality / Operational Impact
CAS Number	77868-44-1[3]	Unique identifier essential for accurate SDS tracking and waste logging.
Molecular Formula	C16H20I3N3O7[]	Contains three iodine atoms; mandates disposal as halogenated chemical waste.
Molecular Weight	747.06 g/mol [5]	Heavy molecular mass; powder settles quickly but fine dust remains an inhalation hazard.
Hazard Classifications	H315, H319, H335[1]	Causes skin/eye irritation and respiratory tract irritation; dictates stringent PPE.
Storage Conditions	4°C, tightly sealed[2]	Minimizes thermal degradation and limits the formation of volatile breakdown products.

Personal Protective Equipment (PPE) Matrix

To systematically mitigate the risks associated with H315 (Skin Irritation), H319 (Eye Irritation), and H335 (Respiratory Irritation) classifications[1], the following PPE must be donned prior to handling the neat powder or concentrated stock solutions.

• Eye/Face Protection: Wear tightly fitting chemical splash goggles conforming to EN 166 (EU) or NIOSH (US) standards[6].

  • Causality: Safety glasses with side shields leave gaps. Goggles provide a complete seal, preventing airborne micro-dust from dissolving in the tear film and causing severe ocular irritation.

• Hand Protection: Nitrile or neoprene gloves (EN 374 compliant)[6].

  • Causality: These materials provide an excellent barrier against both the solid powder and the polar solvents (e.g., water, methanol) typically used to dissolve Iopamidol impurities. Gloves must be inspected for pinholes prior to use.

• Body Protection: A fully buttoned, flame-resistant or standard laboratory coat with fitted cuffs[6].

  • Causality: Fitted cuffs prevent the powder from migrating up the forearm, eliminating delayed dermal exposure outside the laboratory environment.

• Respiratory Protection: All handling must occur within a certified chemical fume hood. If engineering controls fail or a large spill occurs, a full-face respirator with N95/P100 particulate filters is required[6].

  • Causality: The powder form can easily aerosolize during weighing, leading to direct respiratory tract irritation[1].

Operational Workflows: Handling & Weighing

Standardizing the weighing process is the most effective way to prevent aerosolization and cross-contamination in the analytical lab.

Step-by-Step Handling Protocol

• Engineering Control Verification: Ensure the chemical fume hood is operational with an inward face velocity of 80–100 feet per minute (fpm).

• Static Mitigation: Wipe the exterior of the Iopamidol Impurity J vial and your weighing spatula with an anti-static wipe.

  • Causality: Fine pharmaceutical powders hold static charges. Neutralizing the tools prevents the powder from "jumping" and aerosolizing during transfer.

• Preparation: Place a calibrated analytical balance inside the fume hood or a specialized vented balance enclosure. Tare a static-free weigh boat or glass vial.

• Transfer: Carefully transfer the required mass using a micro-spatula. Do not drop the powder from a height; place the spatula directly into the weigh boat before rotating it.

• Containment: Immediately cap the source vial tightly and return it to 4°C storage[2].

• Decontamination: Wipe down the balance, spatulas, and hood surface with a lint-free cloth dampened with water or 70% ethanol.

  • Causality: Iopamidol derivatives are highly water-soluble; damp wiping effectively captures residual molecules without sweeping them into the air[7].

Standardized workflow for the safe handling and weighing of Iopamidol Impurity J.

Spill Response and Disposal Logistics

Because Iopamidol Impurity J contains iodine, it is classified as halogenated waste. It must never be discharged into municipal drains or standard biohazard bins[2].

Step-by-Step Spill Response Protocol

• Evacuate & Assess: If a powder spill occurs outside a fume hood, instruct personnel to step back immediately to allow aerosols to settle.

• Don Emergency PPE: Ensure chemical splash goggles and a particulate respirator are worn before approaching the spill zone[6].

• Wet Containment (Solid Spill): Do not dry sweep. Dry sweeping generates hazardous aerosols. Instead, gently cover the powder with absorbent paper towels dampened with water[2][8].

  • Causality: The water dissolves and binds the powder to the towel, completely neutralizing the inhalation hazard.

• Collection: Use a non-sparking scoop to collect the dampened material and the paper towels. Place them into a heavy-duty, sealable hazardous waste bag[8].

• Surface Decontamination: Scrub the spill area with a mild detergent solution, followed by a thorough water rinse, to remove all iodinated residues[2].

• Disposal: Label the bag clearly as "Halogenated Solid Waste - Iopamidol Impurity" and transfer it to the facility's approved hazardous waste disposal plant[1].

Step-by-step emergency response protocol for containing and decontaminating spills.

References

• Pharmaffiliates. "Iopamidol - Impurity J". Available at:[Link]

• NIH Global Substance Registration System (GSRS). "IOPAMIDOL IMPURITY J". Available at:[Link]

• Bracco. "Safety Data Sheet - Iopamidol injection". Available at:[Link]

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• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 5. GSRS [gsrs.ncats.nih.gov]
• 6. echemi.com [echemi.com]
• 7. bracco.com [bracco.com]
• 8. static.cymitquimica.com [static.cymitquimica.com]